4-Chloro-2-methylaniline hydrochloride

• CAS: 3165-93-3

Core Science & Biosynthesis

The Synthetic Versatility of 4-Chloro-2-methylaniline Hydrochloride: A Mechanistic Guide

This in-depth technical guide explores the core reaction mechanisms of 4-chloro-2-methylaniline hydrochloride, a versatile intermediate in organic synthesis. Primarily serving researchers, scientists, and professionals in drug development, this document provides a detailed examination of the diazotization, azo coupling, and Sandmeyer reactions, which are central to the synthetic utility of this compound. The guide emphasizes the causality behind experimental choices and provides validated protocols and mechanistic insights to empower the reader in their synthetic endeavors.

Introduction: The Strategic Importance of 4-Chloro-2-methylaniline Hydrochloride

4-Chloro-2-methylaniline hydrochloride is a substituted aniline that serves as a valuable building block in the synthesis of a wide array of organic molecules. Its utility is primarily derived from the reactivity of the primary aromatic amine group, which can be readily converted into a diazonium salt. This transformation opens up a gateway to a diverse range of chemical modifications of the aromatic ring, enabling the introduction of various functional groups that might be otherwise difficult to install. The presence of the chloro and methyl substituents on the aromatic ring also influences the electronic properties and reactivity of the molecule, as well as the properties of the final products, such as dyes and pharmaceutical intermediates. This guide will delve into the fundamental reactions that underscore the synthetic importance of this compound.

The Gateway Reaction: Diazotization of 4-Chloro-2-methylaniline Hydrochloride

The conversion of the primary amino group of 4-chloro-2-methylaniline into a diazonium group is the cornerstone of its synthetic applications. This process, known as diazotization, transforms the amino group into an excellent leaving group (N₂), facilitating subsequent substitution reactions.

Mechanism of Diazotization

The diazotization of 4-chloro-2-methylaniline hydrochloride is typically carried out in a cold aqueous acidic solution. The reaction is initiated by the in situ formation of nitrous acid (HNO₂) from sodium nitrite (NaNO₂) and a strong mineral acid, such as hydrochloric acid. The nitrous acid is then protonated and loses water to form the highly electrophilic nitrosonium ion (NO⁺). The lone pair of electrons on the nitrogen atom of the 4-chloro-2-methylaniline attacks the nitrosonium ion, initiating a cascade of proton transfers and elimination of a water molecule to yield the 4-chloro-2-methylbenzenediazonium chloride salt. The low temperature (0-5 °C) is crucial to prevent the premature decomposition of the often-unstable diazonium salt.

Caption: Mechanism of Diazotization of 4-Chloro-2-methylaniline.

Experimental Protocol: Diazotization

This protocol describes a standard procedure for the preparation of a 4-chloro-2-methylbenzenediazonium chloride solution, which can be used directly in subsequent reactions.

Materials:

• 4-Chloro-2-methylaniline hydrochloride

• Concentrated Hydrochloric Acid (HCl)

• Sodium Nitrite (NaNO₂)

• Distilled Water

• Ice

Procedure:

• In a beaker, dissolve 10.0 g of 4-chloro-2-methylaniline hydrochloride in 30 mL of concentrated hydrochloric acid and 50 mL of water.

• Cool the solution to 0-5 °C in an ice-salt bath with continuous stirring.

• In a separate beaker, prepare a solution of 4.5 g of sodium nitrite in 20 mL of cold distilled water.

• Slowly add the sodium nitrite solution dropwise to the cold aniline hydrochloride solution. The rate of addition should be controlled to maintain the temperature below 5 °C.

• After the addition is complete, continue stirring the mixture at 0-5 °C for an additional 15-20 minutes to ensure complete diazotization.

• The resulting pale-yellow solution of 4-chloro-2-methylbenzenediazonium chloride is now ready for immediate use in subsequent coupling or substitution reactions.

Azo Coupling: The Synthesis of Azo Dyes

Azo coupling is an electrophilic aromatic substitution reaction where the diazonium salt acts as the electrophile, reacting with an activated aromatic ring of a coupling component (e.g., phenols, anilines, or naphthols) to form an azo compound, characterized by the -N=N- linkage. These compounds are often intensely colored and form the basis of a large class of synthetic dyes.

Mechanism of Azo Coupling

The electrophilic diazonium ion attacks the electron-rich aromatic ring of the coupling partner. The position of the attack is directed by the activating group on the coupling component, typically occurring at the para-position to the activator. If the para-position is blocked, ortho-coupling may occur. The reaction is pH-dependent; with phenol coupling partners, the reaction is typically carried out under mildly alkaline conditions to deprotonate the phenol to the more strongly activating phenoxide ion. For amine coupling partners, the reaction is generally performed in weakly acidic conditions.

A notable application of 4-chloro-2-methylaniline in this context is the synthesis of Pigment Red 7.[1][2] This is achieved through the diazotization of 4-chloro-2-methylaniline and subsequent coupling with N-(4-chloro-2-methylphenyl)-3-hydroxy-2-naphthamide.[1]

Caption: Azo coupling to form Pigment Red 7.

Experimental Protocol: Synthesis of Pigment Red 7

This protocol outlines the synthesis of Pigment Red 7 via the azo coupling of diazotized 4-chloro-2-methylaniline with a Naphthol AS derivative.

Materials:

• Freshly prepared 4-chloro-2-methylbenzenediazonium chloride solution (from the previous protocol)

• N-(4-chloro-2-methylphenyl)-3-hydroxy-2-naphthamide

• Sodium hydroxide (NaOH)

• Ethanol

Procedure:

• In a large beaker, dissolve 15.5 g of N-(4-chloro-2-methylphenyl)-3-hydroxy-2-naphthamide in 100 mL of a 10% sodium hydroxide solution.

• Cool this alkaline solution to 0-5 °C in an ice bath with vigorous stirring.

• Slowly add the cold 4-chloro-2-methylbenzenediazonium chloride solution to the alkaline naphthol solution with continuous stirring. A deep red precipitate will form immediately.

• Continue stirring the reaction mixture in the ice bath for 30-60 minutes to ensure the completion of the coupling reaction.

• Filter the red precipitate using a Büchner funnel and wash thoroughly with cold water until the filtrate is neutral.

• The crude Pigment Red 7 can be further purified by recrystallization from a suitable solvent, such as ethanol or toluene.

Product	Starting Materials	Typical Yield
Pigment Red 7	4-Chloro-2-methylaniline, N-(4-chloro-2-methylphenyl)-3-hydroxy-2-naphthamide	>90%

The Sandmeyer Reaction: Versatile Functional Group Interconversion

The Sandmeyer reaction is a powerful synthetic method for the substitution of the diazonium group with a variety of nucleophiles, most notably halides (Cl, Br) and cyanide (CN).[2] This reaction is characteristically catalyzed by the corresponding copper(I) salt.

Mechanism of the Sandmeyer Reaction

The Sandmeyer reaction is believed to proceed through a radical-nucleophilic aromatic substitution (SRNAr) mechanism.[3] The reaction is initiated by a single-electron transfer from the copper(I) catalyst to the diazonium salt, which leads to the formation of an aryl radical and the liberation of nitrogen gas, with the copper being oxidized to copper(II). The aryl radical then abstracts a halide or cyanide from the copper(II) species to form the final product and regenerate the copper(I) catalyst.

Sources

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• 2. Sandmeyer reaction - Wikipedia [en.wikipedia.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Spectroscopic Elucidation of 4-Chloro-2-methylaniline Hydrochloride: A Mechanistic and Analytical Whitepaper

Executive Summary

4-Chloro-2-methylaniline hydrochloride (CAS 3165-93-3), also known as 4-chloro-o-toluidine hydrochloride, is a critical chemical intermediate utilized in the synthesis of azo dyes, agricultural chemicals, and pharmaceutical precursors[1]. Because the structural integrity of this compound directly impacts downstream synthetic yields and toxicological profiles, rigorous analytical validation is paramount. This whitepaper provides an in-depth, causality-driven guide to the structural elucidation of 4-chloro-2-methylaniline hydrochloride using Proton Nuclear Magnetic Resonance ( 1 H NMR) and Fourier Transform Infrared (FT-IR) spectroscopy.

Molecular Architecture & Spectroscopic Causality

To accurately interpret the spectroscopic data of 4-chloro-2-methylaniline hydrochloride, one must first understand the electronic push-pull dynamics of its functional groups. The molecule consists of a central benzene ring modified by three substituents:

• Ammonium Salt ( −NH3+​Cl− ) at C1 : Unlike the free amine ( −NH2​ ), which donates electron density into the ring via resonance, the protonated ammonium group lacks a free lone pair. Consequently, it acts as a strong electron-withdrawing group via induction ( −I effect), heavily deshielding the aromatic protons.

• Methyl Group ( −CH3​ ) at C2 : A weak electron-donating group via hyperconjugation ( +I effect), which slightly shields the adjacent protons.

• Chlorine Atom ( −Cl ) at C4 : An electronegative halogen that withdraws electron density inductively but can donate weakly via resonance.

The interplay of these groups dictates the chemical shifts in NMR and the vibrational frequencies in IR spectroscopy. The conversion from the free base to the hydrochloride salt drastically alters the spectral fingerprint, serving as a primary indicator of successful salt formation[2].

Proton Nuclear Magnetic Resonance ( 1 H NMR) Analysis

Mechanistic Interpretation of Chemical Shifts

In the free amine form, the aromatic protons of 4-chloro-2-methylaniline resonate upfield (typically 6.5–7.0 ppm) due to the resonance donation of the −NH2​ group[3]. However, in the hydrochloride salt, the strong inductive withdrawal of the −NH3+​ group deshields the entire ring system, pushing the aromatic signals downfield into the 7.2–7.6 ppm range.

The spin-spin coupling system is defined by the three remaining aromatic protons at positions C3, C5, and C6:

• H6 (Ortho to −NH3+​ ) : Experiences the strongest deshielding effect from the adjacent ammonium group. It couples with H5 ( 3J≈8.5 Hz) to form a doublet.

• H5 (Meta to −NH3+​ , Ortho to Cl) : Couples with both H6 ( 3J≈8.5 Hz) and H3 ( 4J≈2.0 Hz), appearing as a doublet of doublets (dd).

• H3 (Ortho to Methyl and Cl) : Isolated between two substituents, it only exhibits long-range meta coupling to H5 ( 4J≈2.0 Hz), appearing as a narrowly split doublet or a broad singlet depending on the magnetic field resolution.

Quantitative Data Summary

Table 1: 1 H NMR Spectral Assignments (400 MHz, DMSO- d6​ )

Proton Environment	Chemical Shift ( δ , ppm)	Multiplicity	Coupling Constant ( J , Hz)	Integration	Causality / Assignment
−NH3+​	10.20 – 10.50	Broad Singlet (br s)	N/A	3H	Highly deshielded by positive charge; broad due to quadrupolar relaxation of Nitrogen and rapid exchange.
H6 (Aromatic)	7.45 – 7.55	Doublet (d)	3J≈8.5	1H	Ortho to −NH3+​ ; heavily deshielded by inductive withdrawal.
H3 (Aromatic)	7.40 – 7.45	Doublet (d)	4J≈2.0	1H	Meta coupling to H5; positioned between methyl and chlorine.
H5 (Aromatic)	7.25 – 7.35	Doublet of doublets (dd)	3J≈8.5 , 4J≈2.0	1H	Ortho coupling to H6, meta coupling to H3.
−CH3​ (Aliphatic)	2.30 – 2.40	Singlet (s)	N/A	3H	Benzylic methyl group, weakly deshielded by the aromatic ring current.

Fourier Transform Infrared (FT-IR) Spectroscopy Analysis

Mechanistic Interpretation of Vibrational Modes

The IR spectrum of the hydrochloride salt is dominated by the massive, broad absorption band in the 3200–2500 cm −1 region. This is the hallmark "ammonium band," caused by the N-H stretching vibrations of the −NH3+​ group engaging in extensive hydrogen bonding with the chloride counterion. This is a stark contrast to the free amine, which would show two sharp, distinct peaks for symmetric and asymmetric N-H stretching around 3300–3400 cm −1 .

Additionally, the heavy-atom C-Cl stretching mode is highly polarizable and typically manifests in the lower frequency "fingerprint" region, specifically between 600 and 850 cm −1 [4]. The out-of-plane (OOP) C-H bending vibrations provide a diagnostic signature for the 1,2,4-trisubstituted benzene ring architecture.

Quantitative Data Summary

Table 2: FT-IR Spectral Assignments (ATR Method)

Wavenumber (cm −1 )	Intensity	Assignment	Mechanistic Causality
3200 – 2500	Strong, Broad	N-H stretching ( −NH3+​ )	Extensive hydrogen bonding and protonation of the primary amine.
~3050	Weak	C-H stretching (Aromatic)	sp2 hybridized C-H bonds of the benzene ring.
~2950	Weak	C-H stretching (Aliphatic)	sp3 hybridized C-H bonds of the methyl group.
~1590, ~1490	Medium	C=C stretching (Aromatic)	Skeletal stretching vibrations of the aromatic ring.
~1550	Medium	N-H bending ( −NH3+​ )	Asymmetric deformation of the ammonium ion.
810 – 880	Strong	C-H out-of-plane bending	Diagnostic spatial arrangement for 1,2,4-trisubstituted benzene rings.
600 – 800	Medium to Strong	C-Cl stretching	Heavy atom stretching mode, highly polarizable[4].

Self-Validating Experimental Protocols

To ensure data integrity, the following methodologies incorporate built-in self-validation checkpoints.

Protocol 1: 1 H NMR Sample Preparation and Acquisition

• Solvent Selection : Select Dimethyl Sulfoxide- d6​ (DMSO- d6​ ) containing 0.03% v/v Tetramethylsilane (TMS). Causality: The high dielectric constant of DMSO is required to fully solvate the ionic hydrochloride salt, which is insoluble in non-polar solvents like CDCl 3​ .

• Sample Solubilization : Weigh precisely 12 mg of 4-chloro-2-methylaniline hydrochloride. Dissolve in 0.6 mL of DMSO- d6​ in a clean glass vial. Vortex for 30 seconds until a visually clear solution is achieved.

• Transfer : Transfer the solution into a standard 5 mm NMR tube using a glass Pasteur pipette. Ensure the sample depth is at least 4 cm to prevent magnetic field distortion.

• Acquisition : Insert the tube into a 400 MHz NMR spectrometer. Tune and match the probe. Lock onto the deuterium signal of DMSO. Shim the magnetic field (Z1, Z2, Z3) to achieve a sharp solvent peak. Acquire 16 scans at 298 K using a standard 1D proton pulse sequence with a 2-second relaxation delay.

• Self-Validation Checkpoint : Before integrating the analyte peaks, verify that the TMS internal standard peak is perfectly calibrated to 0.00 ppm and the residual DMSO pentet is centered at 2.50 ppm. If these solvent peaks are broad, re-shim the instrument to prevent false multi-coupling interpretations.

Protocol 2: FT-IR Sample Preparation and Acquisition (ATR Method)

• System Initialization : Clean the diamond Attenuated Total Reflectance (ATR) crystal with a lint-free wipe moistened with LC-MS grade isopropanol. Allow the solvent to evaporate completely.

• Background Validation : Collect a background spectrum (air) using 32 scans at a resolution of 4 cm −1 from 4000 to 400 cm −1 . Self-Validation Checkpoint: Ensure the baseline is flat and free of anomalous peaks (e.g., residual organic contaminants or excessive water vapor).

• Sample Loading : Place 2–5 mg of the solid 4-chloro-2-methylaniline hydrochloride powder directly onto the center of the ATR crystal.

• Compression : Lower the ATR pressure anvil until the clutch clicks. Causality: Consistent pressure ensures optimal optical contact and prevents signal attenuation due to air gaps.

• Acquisition & Processing : Acquire the sample spectrum (32 scans, 4 cm −1 resolution). Apply an ATR correction algorithm to compensate for the wavelength-dependent penetration depth of the infrared beam, followed by a baseline correction.

Analytical Workflow Visualization

The following diagram illustrates the parallel analytical pathways and self-validation loops required for the structural confirmation of the compound.

Analytical validation workflow for 4-chloro-2-methylaniline hydrochloride incorporating self-validation.

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• 4. researchgate.net [researchgate.net]

Structural Elucidation of 4-Chloro-2-methylaniline Hydrochloride: A Comprehensive Guide to Crystallographic Data and X-Ray Diffraction Workflows

Introduction and Chemical Context

4-Chloro-2-methylaniline hydrochloride (also known as 4-chloro-o-toluidine hydrochloride, CAS 3165-93-3) is a critical aromatic amine intermediate extensively utilized in the synthesis of azo dyes, pigments, and pharmaceutical precursors[1]. In drug development and materials science, understanding the solid-state chemistry of such hydrochloride salts is paramount. The crystalline form directly dictates physicochemical properties, including thermodynamic stability, solubility, and bioavailability.

The protonation of 4-chloro-2-methylaniline to form the anilinium chloride salt fundamentally alters its molecular packing. The solid-state architecture is governed by a delicate balance between strong electrostatic interactions and steric constraints. Specifically, the presence of the ortho-methyl group and the para-chloro substituent creates a unique steric and electronic environment that forces the crystal lattice to adopt specific conformations to minimize repulsive forces[2]. This whitepaper provides an in-depth technical guide to the crystallographic characterization of 4-chloro-2-methylaniline hydrochloride, detailing self-validating experimental workflows and the mechanistic causality behind structural determinations.

Experimental Workflows for X-Ray Diffraction

To achieve high-fidelity crystallographic data, researchers must employ a rigorous, self-validating protocol. The methodology below outlines the preparation and analysis using Single-Crystal X-Ray Diffraction (SCXRD) to determine the absolute structure, followed by Powder X-Ray Diffraction (PXRD) to validate bulk phase purity.

Protocol 1: Single-Crystal X-Ray Diffraction (SCXRD)

• Crystal Growth (Solvent Evaporation): Dissolve 4-chloro-2-methylaniline hydrochloride in a mixture of ethanol and water (1:1 v/v) until saturation is reached. Allow the solvent to evaporate slowly at ambient temperature (20 °C) over 7 to 10 days.

  • Causality: Slow evaporation maintains a low degree of supersaturation. This thermodynamic control promotes the growth of single, defect-free macroscopic crystals rather than kinetically driven microcrystalline aggregates, which are unsuitable for single-crystal analysis.

• Crystal Selection and Mounting: Under a polarized light microscope, select a single crystal with dimensions of approximately 0.2 × 0.2 × 0.1 mm. Mount the crystal on a MiTeGen loop using a viscous cryoprotectant oil (e.g., Paratone-N).

  • Causality: The oil acts as a rigid matrix when frozen, preventing crystal movement during data collection. Furthermore, it protects the potentially hygroscopic salt from atmospheric moisture, preserving lattice integrity.

• Data Acquisition: Transfer the mounted crystal to the diffractometer goniometer equipped with a cold nitrogen stream set to 100 K. Utilize Mo-K α ( λ=0.71073 Å) or Cu-K α radiation to collect the diffraction frames.

  • Causality: Cryocooling to 100 K drastically reduces the thermal vibrations (Debye-Waller factors) of the atoms. This sharpens the diffraction spots and enhances high-angle data resolution, which is critical for accurately locating the light hydrogen atoms involved in the hydrogen-bonding network.

• Structure Solution and Refinement: Solve the phase problem using Direct Methods (e.g., SHELXT) and refine the structure using full-matrix least-squares on F2 (e.g., SHELXL).

  • Causality: Refining on F2 utilizes all collected data (including weak reflections), providing a statistically robust model. Hydrogen atoms on the anilinium nitrogen must be located from the difference Fourier map and refined freely to validate the hydrogen-bonding geometry.

Step-by-step self-validating workflow for Single-Crystal X-Ray Diffraction (SCXRD) analysis.

Protocol 2: Powder X-Ray Diffraction (PXRD) for Bulk Validation

• Sample Preparation: Gently grind the bulk 4-chloro-2-methylaniline hydrochloride powder using an agate mortar and pestle.

  • Causality: Gentle grinding reduces crystallite size to the optimal 1-10 μ m range. This ensures a random orientation of crystallites in the sample holder, minimizing preferred orientation effects that can severely skew peak intensities.

• Data Collection: Load the powder into a zero-background silicon holder. Scan from 2θ=5∘ to 50∘ using Cu-K α radiation with a step size of 0.01°.

• Rietveld Refinement: Use the Crystallographic Information File (CIF) generated from the SCXRD experiment as the starting structural model to refine the PXRD pattern.

  • Causality: A successful Rietveld refinement acts as a self-validating mechanism. It proves that the single crystal selected for SCXRD is truly representative of the bulk synthesized material, ensuring the trustworthiness of the structural data for downstream applications.

Crystallographic Data and Structural Analysis

While specific unit cell parameters can vary slightly based on temperature and trace solvent inclusion, comparative structural analysis with closely related compounds—such as 4-chloroaniline hydrochloride[3][4] and o-toluidine hydrochloride[5][6]—allows us to establish the definitive crystallographic framework for this class of halogenated anilinium salts.

Quantitative Data Summary

The table below summarizes the expected crystallographic parameters of 4-chloro-2-methylaniline hydrochloride benchmarked against its structural analogs. The introduction of the ortho-methyl group typically forces these salts into monoclinic space groups (such as P21​/c ) to accommodate the steric bulk[7].

Parameter	4-Chloroaniline HCl	o-Toluidine HCl	4-Chloro-2-methylaniline HCl (Framework)
Formula	C6​H7​ClN+⋅Cl−	C7​H10​N+⋅Cl−	C7​H9​ClN+⋅Cl−
Crystal System	Monoclinic	Monoclinic	Monoclinic
Space Group	P21​/c	P21​/c	P21​/c or C2/c
Z (Molecules/Unit Cell)	4	4	4 or 8
Primary Interaction	N−H⋯Cl−	N−H⋯Cl−	N−H⋯Cl−
Steric Hindrance	Low	Moderate (ortho-CH₃)	High (ortho-CH₃ + para-Cl)

Mechanistic Insights into Crystal Packing

In 4-chloro-2-methylaniline hydrochloride, the primary structure-directing interactions are the strong, charge-assisted N−H⋯Cl− hydrogen bonds. The anilinium nitrogen acts as a triple hydrogen-bond donor ( −NH3+​ ), while the chloride ion ( Cl− ) acts as a multiple hydrogen-bond acceptor. This dynamic creates a robust, corrugated 2D sheet parallel to the crystallographic axes.

The bulky ortho-methyl group plays a crucial role in the packing geometry; it forces the aromatic rings to tilt out of the hydrogen-bonded plane to alleviate steric strain, a phenomenon similarly observed in poly(o-toluidine) derivatives[7]. Furthermore, the para-chloro substituent engages in weak halogen bonding ( C−Cl⋯π or Cl⋯Cl contacts), which dictates how these 2D sheets stack into a 3D lattice.

Mechanistic pathway of crystal lattice formation driven by hydrogen bonding and steric effects.

Conclusion

The crystallographic characterization of 4-chloro-2-methylaniline hydrochloride requires a meticulous approach to X-ray diffraction. By employing cryocooling during SCXRD and validating the bulk phase via PXRD Rietveld refinement, researchers can accurately map the complex N−H⋯Cl− hydrogen-bonded networks. Understanding how the ortho-methyl and para-chloro substituents synergistically dictate the solid-state architecture provides an indispensable structural baseline for downstream applications in chemical synthesis, pharmaceutical formulation, and materials engineering.

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Protocols & Analytical Methods

Application Notes & Protocols for Azo Dye Synthesis Using 4-Chloro-2-methylaniline Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Introduction and Significance

Azo dyes represent the largest and most versatile class of synthetic colorants, accounting for 60-70% of all dyes used in the textile, leather, and paper industries.[1][2] Their widespread use is attributed to their straightforward synthesis, cost-effectiveness, and the vast spectrum of colors achievable through simple structural modifications.[3] These dyes are characterized by the presence of one or more azo groups (–N=N–) connecting aromatic rings.

A cornerstone of azo dye manufacturing is a two-stage process: diazotization followed by azo coupling.[2][4][5] The properties of the final dye—its color, intensity, and fastness—are determined by the chemical nature of the two primary components: the diazo component (a primary aromatic amine) and the coupling component (an electron-rich species like a phenol or another amine).

4-Chloro-2-methylaniline hydrochloride (also known as p-Chloro-o-toluidine hydrochloride) is a crucial diazo component used in the synthesis of a range of red, orange, and yellow azo dyes and pigments.[6][7] Its specific structure, featuring a chloro and a methyl substituent on the aniline ring, influences the electronic properties of the resulting diazonium ion, thereby impacting the final color and stability of the dye. Understanding the principles and protocols for its use is essential for researchers developing new colorants or working with materials that incorporate them.

This document provides a detailed guide to the use of 4-chloro-2-methylaniline hydrochloride in azo dye synthesis, covering the reaction mechanism, detailed experimental protocols, safety considerations, and characterization techniques.

Physicochemical Properties of the Diazo Component

A thorough understanding of the starting material's properties is fundamental to successful and safe synthesis.

Property	Value	Source(s)
IUPAC Name	4-Chloro-2-methylaniline hydrochloride	[8][9]
Synonyms	4-Chloro-o-toluidine HCl, C.I. Azoic Diazo Component 11	[9]
CAS Number	3165-93-3	[8][10]
Molecular Formula	C₇H₉Cl₂N (or C₇H₈ClN · HCl)	[8][10]
Molecular Weight	178.06 g/mol	[8][11]
Appearance	Gray to white solid	[12]
Melting Point	24-27 °C (for the free amine base)	[6][12]
Boiling Point	241 °C (for the free amine base)	[6][12]

The Core Chemistry: A Two-Stage Reaction Mechanism

The synthesis of an azo dye from 4-chloro-2-methylaniline hydrochloride is not a single reaction but a sequence of two distinct, temperature-sensitive stages.[4][5]

Stage 1: Diazotization

The first step is the conversion of the primary aromatic amine into a highly reactive diazonium salt.[1] This is achieved by treating the 4-chloro-2-methylaniline hydrochloride with nitrous acid (HNO₂).

• Causality : Nitrous acid is unstable and must be generated in situ. This is reliably accomplished by reacting sodium nitrite (NaNO₂) with a strong mineral acid, typically hydrochloric acid (HCl), which is already present from the starting material.[13]

• The Critical Role of Temperature : Diazonium salts are notoriously unstable at room temperature and can explosively decompose.[2] Therefore, the reaction must be maintained at a low temperature, typically 0–5 °C , using an ice or ice-salt bath.[14][15] This low temperature minimizes the decomposition of the diazonium salt into a phenol, which would lead to unwanted byproducts and reduced yield.[2][13]

• Self-Validating Check : The presence of excess nitrous acid, indicating the completion of the diazotization reaction, can be confirmed using starch-iodide paper. A positive test (the paper turns blue-black) signifies that all the primary amine has been converted and the system is ready for the next stage.[4][15]

Stage 2: Azo Coupling

In the second stage, the electrophilic diazonium salt reacts with an electron-rich aromatic compound, known as the coupling component.[5] This is an electrophilic aromatic substitution reaction.[4][16][17]

• Causality : The diazonium ion (R-N₂⁺) acts as a weak electrophile. To facilitate the reaction, the coupling component must be highly activated, meaning it contains strong electron-donating groups such as hydroxyl (-OH) or amino (-NH₂) groups.[16] Phenols, naphthols, and anilines are common choices.[17]

• The Critical Role of pH : The pH of the reaction medium is crucial for controlling the coupling reaction.[16]

  • For coupling with phenols or naphthols , the reaction is typically carried out in a mildly alkaline solution (pH 7-10). This deprotonates the hydroxyl group to form a much more strongly activating phenoxide ion (-O⁻), which enhances the electron density of the aromatic ring and accelerates the electrophilic attack.[17]

  • For coupling with aromatic amines , the reaction is performed in a mildly acidic solution (pH 4-7). A highly acidic environment would protonate the amino group of the coupling component, deactivating it. Conversely, a highly alkaline medium could cause the diazonium salt to convert into a non-reactive diazohydroxide.

• Positional Selectivity : The substitution typically occurs at the para position relative to the activating group on the coupling component. If the para position is blocked, the coupling will occur at an available ortho position.[16][17]

General Synthesis Workflow

The following diagram illustrates the logical flow of the azo dye manufacturing process, from the initial precursors to the final purified product.

Caption: A generalized workflow for the synthesis of an azo dye.

Detailed Experimental Protocol: Synthesis of Pigment Red 7

This protocol details the synthesis of C.I. Pigment Red 7, a vibrant red pigment, by coupling diazotized 4-chloro-2-methylaniline with 2-naphthol.

Materials and Reagents

• 4-Chloro-2-methylaniline hydrochloride (C₇H₉Cl₂N)

• Sodium nitrite (NaNO₂)

• Hydrochloric acid (HCl, 37%)

• 2-Naphthol (β-Naphthol, C₁₀H₈O)

• Sodium hydroxide (NaOH)

• Distilled water

• Ice

• Starch-iodide paper

• Beakers (250 mL, 500 mL)

• Stirring rod or magnetic stirrer

• Thermometer

• Büchner funnel and vacuum flask

• Filter paper

Step-by-Step Procedure

Part A: Preparation of the Diazonium Salt Solution

• Dissolution: In a 250 mL beaker, add 1.78 g (10 mmol) of 4-chloro-2-methylaniline hydrochloride to 20 mL of distilled water. Add 2.5 mL of concentrated hydrochloric acid and stir until the amine salt is fully dissolved.

• Cooling: Place the beaker in an ice-salt bath and cool the solution to 0–5 °C with continuous stirring. This low temperature is critical for the stability of the diazonium salt to be formed.[2]

• Nitrite Preparation: In a separate small beaker, dissolve 0.72 g (10.5 mmol) of sodium nitrite in 5 mL of cold distilled water.

• Diazotization: Slowly add the sodium nitrite solution dropwise to the cooled amine solution over 15-20 minutes. Use a thermometer to ensure the temperature never rises above 5 °C .[14] Vigorous stirring is essential to dissipate heat and ensure uniform mixing.

• Validation: After the addition is complete, continue stirring for another 15 minutes in the ice bath. Test for the presence of excess nitrous acid by dipping a glass rod into the solution and touching it to a piece of starch-iodide paper. An immediate blue-black color indicates that diazotization is complete.[15] Keep this cold diazonium salt solution in the ice bath for immediate use.

Part B: Preparation of the Coupling Component Solution

• Dissolution: In a 500 mL beaker, dissolve 1.44 g (10 mmol) of 2-naphthol in 30 mL of 1 M sodium hydroxide solution. Gentle warming may be required to fully dissolve the solid.

• Cooling: Cool this solution to 5 °C in a separate ice bath with stirring.

Part C: The Azo Coupling Reaction

• Coupling: While stirring the cold 2-naphthol solution vigorously, slowly add the previously prepared cold diazonium salt solution.

• Precipitation: An intensely colored red precipitate should form almost immediately. The slow addition and vigorous stirring ensure a fine, uniform particle size.

• Reaction Completion: Continue stirring the mixture in the ice bath for 30 minutes to ensure the reaction goes to completion. The pH should remain alkaline (pH 9-10).

Part D: Isolation and Purification

• Filtration: Isolate the crude red pigment by vacuum filtration using a Büchner funnel.[18]

• Washing: Wash the solid pigment on the filter paper with several portions of cold distilled water until the filtrate runs clear and is neutral to pH paper. This removes any unreacted starting materials and inorganic salts.

• Drying: Press the filter cake to remove as much water as possible, then transfer the solid to a watch glass and dry it in a desiccator or a low-temperature oven (e.g., 60-70 °C).

Safety, Handling, and Environmental Considerations

Trustworthiness in science begins with safety. 4-Chloro-2-methylaniline and its salts are hazardous compounds and must be handled with appropriate care.

• Hazard Profile: 4-Chloro-2-methylaniline is toxic if swallowed, inhaled, or in contact with skin.[19][20][21] It is also suspected of causing genetic defects and is reasonably anticipated to be a human carcinogen.[6][12][20][21]

• Personal Protective Equipment (PPE): Always wear chemical-resistant gloves, safety goggles, and a lab coat.[22] When handling the solid powder, work in a fume hood or use a respirator to avoid inhaling dust.[19][22]

• Handling and Storage: Handle in a well-ventilated area, preferably a chemical fume hood.[19] Store the container tightly closed in a cool, dry, and well-ventilated place away from light and incompatible materials like strong oxidizing agents.[12][21]

• Environmental Impact: Azo dyes can be persistent environmental pollutants.[23][24] Of greater concern is that under anaerobic conditions (such as in some wastewater treatment processes or in the environment), the azo bond can be cleaved to regenerate the original aromatic amines, including the carcinogenic 4-chloro-2-methylaniline.[23][24][25][26] Therefore, all waste from the synthesis must be collected and disposed of as hazardous chemical waste according to local regulations. Effluents from industrial manufacturing must undergo specialized treatment to remove color and degrade the aromatic compounds.[24][26]

Characterization of the Synthesized Azo Dye

To validate the identity and purity of the synthesized pigment, the following analytical techniques are recommended:

Technique	Purpose	Expected Result for Pigment Red 7
Thin-Layer Chromatography (TLC)	Assess purity and compare with a standard.	A single spot with a characteristic Rf value.
UV-Visible Spectroscopy	Determine the maximum absorbance (λmax) and confirm color properties.	An absorption maximum in the visible region corresponding to its red color.
FTIR Spectroscopy	Identify key functional groups.	Characteristic peaks for O-H (broad, from naphthol), C=C (aromatic), and the crucial -N=N- azo stretch (typically around 1400-1500 cm⁻¹).[27]
¹H and ¹³C NMR Spectroscopy	Confirm the detailed chemical structure.	The spectra should show signals corresponding to all protons and carbons in the expected chemical environments.[28][29]
Mass Spectrometry	Determine the molecular weight of the compound.	A molecular ion peak corresponding to the calculated mass of the final product (C₁₇H₁₃ClN₂O).[27][29]

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Low or No Dye Yield	1. Diazonium salt decomposed due to high temperature. 2. Incorrect pH during coupling. 3. Impure or decomposed starting materials (especially NaNO₂).	1. Strictly maintain the diazotization temperature at 0-5 °C. Use the diazonium salt immediately after preparation. 2. Verify the pH of the coupling solution before and during the reaction. Adjust as necessary. 3. Use fresh, high-purity reagents.
Off-Color or Dull Product	1. Presence of impurities from side reactions (e.g., phenol formation from diazonium salt decomposition). 2. Incorrect coupling position.	1. Improve temperature control during diazotization. Purify the final product by recrystallization from a suitable solvent (e.g., ethanol or toluene). 2. Ensure the para position of the coupling component is available and that pH conditions favor the correct reaction.
Diazotization Fails (Starch-Iodide test is negative)	Insufficient nitrous acid added.	Add a small additional amount of NaNO₂ solution until the starch-iodide test is positive and remains so for several minutes.

References

• First Source Worldwide. (2017). How Do You Make an Azo Dye? [Online]. Available at: [Link]

• Campbell, J. (2022). Azo compound (Azo dye) | Chemistry | Research Starters. EBSCO. [Online]. Available at: [Link]

• University of Waterloo. The Synthesis of Azo Dyes. [Online]. Available at: [Link]

• van der Zee, J., & van Noort, P. C. (1989). Mechanisms and products of azo coupling in histochemical protease procedures based on primary aromatic amines as unspecific moieties. PubMed. [Online]. Available at: [Link]

• ChemistryStudent. Azo Dye Formation (A-Level). [Online]. Available at: [Link]

• Benkhaya, S., M'rabet, S., & El Harfi, A. (2020). Classifications, properties, recent synthesis and applications of azo dyes. Heliyon, 6(1), e03271. [Online]. Available at: [Link]

• NIST. 4-Chloro-2-methylaniline hydrochloride. NIST Chemistry WebBook. [Online]. Available at: [Link]

• Pentz, R., & Zollinger, H. (1981). Mechanism of azo coupling reactions. Part 34. Reactivity of five-membered ring heteroaromatic diazonium ions. Canadian Journal of Chemistry, 59(16), 2472-2477. [Online]. Available at: [Link]

• Organic Chemistry Portal. Azo Coupling. [Online]. Available at: [Link]

• Wikipedia. Azo coupling. [Online]. Available at: [Link]

• Cheméo. Chemical Properties of 4-Chloro-2-methylaniline hydrochloride (CAS 3165-93-3). [Online]. Available at: [Link]

• Chemdad. 4-Chloro-2-methylaniline Analytical Chemistry. [Online]. Available at: [Link]

• iGEM. (2015). The Environmental, Health and Economic Impacts of Textile Azo Dyes. [Online]. Available at: [Link]

• Alzain, H., et al. (2023). A Review of Environmental Impact of Azo Dyes. International Journal of Research and Review, 10(6), 673-689. [Online]. Available at: [Link]

• Wikipedia. 4-Chloro-o-toluidine. [Online]. Available at: [Link]

• Singh, S. (2022). Environmental Impact of Azo Dyes: A Review. International Journal of Research and Analytical Reviews, 9(2), 525-530. [Online]. Available at: [Link]

• Organic Syntheses. SYNTHESIS OF 4-(4-CHLOROPHENYL)BUTAN-2-ONE. [Online]. Available at: [Link]

• Hussain, S., et al. (2021). Azo dyes degradation by microorganisms – An efficient and sustainable approach. Journal of King Saud University - Science, 33(8), 101625. [Online]. Available at: [Link]

• GSC Online Press. (2025). An overview of azo dyes environmental impacts. [Online]. Available at: [Link]

• Sekar, N., & Deulgaonkar, D. S. (2007). Synthesis of Azo Reactive Dyes Containing Aldehyde Group. Asian Journal of Chemistry, 19(4), 2565-2573. [Online]. Available at: [Link]

• Nam Thao Co., Ltd. Determination of Aromatic Amines from Azo Colorants According to DIN EN ISO 17234-1. [Online]. Available at: [Link]

• Paul, S., & Borah, R. (2022). Protocol for microwave-assisted synthesis of unsymmetrical azo dyes. STAR Protocols, 3(3), 101511. [Online]. Available at: [Link]

• YouTube. (2021). Synthesis of an azo dye. [Online]. Available at: [Link]

• Khan, S. A., et al. (2020). Rational synthesis, biological screening of azo derivatives of chloro-phenylcarbonyl diazenyl hydroxy dipyrimidines/thioxotetrahydropyrimidines and their metal complexes. Scientific Reports, 10(1), 1063. [Online]. Available at: [Link]

• Al-Amiery, A. A., et al. (2012). SYNTHESIS OF SOME NEW AZO DYES DERIVED FROM 4, 4' -(2, 2, 2- TRICHLOROETHANE -1, 1-DIYL) -BIS (CHLOROBENZENE) AND THEIR BIOLOG. Plant Archives, 12(2), 833-838. [Online]. Available at: [Link]

• Google Patents. CN106634040A - Preparation method of red pigment. [Online].

• Neumann, M., & Tilstam, U. (2015). Denitrification Combined with Diazotization of Anilines and the Synthesis of 4′-Chlorobiphenyl-2,5-diamine and 1-Chloro-4-iodobenzene. Organic Process Research & Development, 19(12), 1968-1974. [Online]. Available at: [Link]

• Al-Anshori, R., et al. (2021). 2-Chloroaniline Azo Dye: Synthesis, Characterization, DFT and Solvatochromism Properties. ResearchGate. [Online]. Available at: [Link]

• Al-Rubaie, L. A., & Mhessn, R. J. (2018). Synthesis and Characterization of Some Azo Dyes Derived from 4- Aminoacetophenone, 1, 4 Phenylene Diamine and Studying its Dyeing. International Journal of Drug Delivery Technology, 8(4), 200-206. [Online]. Available at: [Link]

• NCBI Bookshelf. 4-Chloro-ortho-Toluidine. [Online]. Available at: [Link]

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step-by-step laboratory preparation of 4-chloro-2-methylaniline hydrochloride

Application Note: Regioselective Synthesis and Isolation of 4-Chloro-2-methylaniline Hydrochloride

Target Audience: Synthetic Organic Chemists, Process Development Scientists, and EHS Professionals. Objective: To outline a self-validating, regioselective protocol for the chlorination of protected o-toluidine to yield 4-chloro-2-methylaniline hydrochloride, emphasizing mechanistic causality and stringent safety controls.

Introduction & Chemical Context

4-Chloro-2-methylaniline (also known as 4-chloro-o-toluidine or 4-COT) and its hydrochloride salt are critical intermediate compounds historically utilized in the synthesis of agricultural chemicals (such as the acaricide chlordimeform) and currently in the production of specific azo dyes, including Fast Red TR[1][2].

From a toxicological standpoint, 4-COT is classified as a potent carcinogen (IARC Group 1) and exhibits severe acute toxicity. Exposure via inhalation or dermal contact can induce hemorrhagic cystitis, characterized microscopically or macroscopically by hematuria, dysuria, and reduced bladder capacity[1][3]. Consequently, the synthesis of its hydrochloride salt—which is highly water-soluble and easily aerosolized as a dust—demands rigorous engineering controls and a deep understanding of the mechanistic pathways to prevent the formation of highly reactive, volatile byproducts[4].

Mechanistic Rationale

The direct electrophilic aromatic substitution (chlorination) of o-toluidine is highly exothermic and poorly regioselective. The strongly activating nature of the free primary amine (-NH₂) leads to over-chlorination (yielding polychlorinated anilines) and oxidative degradation of the aromatic ring.

To achieve high regioselectivity and yield, the amine must be deactivated via a protecting group. By utilizing 2-formylaminotoluene (N-formyl-o-toluidine) as the starting material, the nitrogen's lone pair is delocalized into the carbonyl group, moderating its ring-activating effect[2]. Furthermore, the bulky formyl group sterically hinders the remaining ortho position, directing the incoming chlorine electrophile almost exclusively to the para position (relative to the amine), yielding 4-chloro-2-formylaminotoluene. Subsequent addition of methanol facilitates the cleavage of the formyl group, directly precipitating the product as the hydrochloride salt due to the generation of HCl during the chlorination phase[2].

Workflow: Regioselective chlorination of protected o-toluidine and subsequent deprotection.

Safety and Environmental Health (EHS) Protocols

• Containment: All synthetic steps, particularly the introduction of chlorine gas and the handling of the final dry hydrochloride powder, MUST be performed in a Class II, Type B2 externally exhausted fume hood or a negative-pressure isolator.

• Personal Protective Equipment (PPE): Operators must wear full-face supplied-air respirators (or at minimum, a full-face respirator with combination organic vapor/acid gas/P100 cartridges), heavy-duty butyl rubber gloves (nitrile is insufficient for extended chloroform exposure), and disposable Tyvek chemical suits[3][5].

• Quenching: A scrubber system containing 10% w/v sodium hydroxide (NaOH) and sodium thiosulfate must be connected to the reaction vessel's exhaust to neutralize unreacted chlorine gas.

Experimental Protocol: Synthesis of 4-Chloro-2-methylaniline Hydrochloride

Based on the validated preparative methodology for 2-amino-5-chlorotoluene hydrochloride[2].

Step 1: Reaction Setup and Solvation

• Equip a 1.0 L three-necked round-bottom flask with a mechanical stirrer, a subsurface gas dispersion tube (fritted glass), and a reflux condenser vented to a basic scrubber system.

• Charge the flask with 135 g (1.00 mol) of 2-formylaminotoluene.

• Add 500 mL of anhydrous chloroform (CHCl₃) to the flask. Initiate moderate mechanical stirring (approx. 250 rpm) until the substrate is fully dissolved.

• Maintain the reaction vessel in a water bath to control the internal temperature strictly between 20°C and 25°C.

Step 2: Regioselective Chlorination

• Connect a chlorine gas cylinder (equipped with a Monel regulator and a mass flow controller) to the gas dispersion tube.

• Slowly introduce 79 g (1.10 mol) of chlorine gas into the solution over a period of 2 to 3 hours.

  • Causality Note: The slow addition rate is critical to prevent a sudden exotherm, which would compromise regioselectivity and increase the formation of polychlorinated byproducts. The temperature must not exceed 25°C[2].

Step 3: Deprotection and Salt Precipitation

• Once the chlorine addition is complete, purge the system with inert nitrogen gas for 15 minutes to displace any residual unreacted Cl₂ into the scrubber.

• Add 28 g (0.88 mol) of anhydrous methanol directly to the reaction mixture.

• Adjust the water bath to maintain an internal temperature of 25°C to 30°C. Stir the mixture continuously for 2 hours.

  • Causality Note: The methanol reacts with the formyl intermediate in the presence of the in situ generated HCl (from the chlorination step). This cleaves the protecting group, and because the resulting amine is highly basic, it immediately forms the hydrochloride salt. The salt is insoluble in the chloroform/methanol matrix and precipitates as a solid[2].

Step 4: Isolation and Purification

• Vacuum filter the resulting suspension through a sintered glass Buchner funnel to isolate the solid 4-chloro-2-methylaniline hydrochloride.

• Wash the filter cake with a minimal amount of cold chloroform (2 × 50 mL) to remove residual organic impurities.

• Dry the product under high vacuum at 40°C until constant weight is achieved.

Quantitative Data & Stoichiometry Summary

Reagent / Product	Molecular Weight ( g/mol )	Mass / Volume	Moles	Molar Equivalents	Role in Synthesis
2-Formylaminotoluene	135.16	135 g	1.00	1.00	Starting Material
Chloroform	119.38	500 mL	-	Solvent	Reaction Medium
Chlorine Gas (Cl₂)	70.90	79 g	1.10	1.10	Electrophile
Methanol	32.04	28 g	0.88	0.88	Deprotecting Agent
4-Chloro-2-methylaniline HCl	178.06	~130 g	0.73	0.73 (Yield)	Target Product

Note: The expected yield is approximately 73% of theory relative to the starting material, with an expected purity profile of 98–99%[2].

References

• Wikipedia - 4-Chloro-o-toluidine. Available at:[Link]

• National Center for Biotechnology Information (NCBI) Bookshelf - 4-Chloro-ortho-Toluidine - Some Industrial Chemicals. Available at:[Link]

• ChemBK - 2-AMINO-5-CHLOROTOLUENE HYDROCHLORIDE. Available at:[Link]

• PrepChem - Synthesis of 2-amino-5-chlorotoluene hydrochloride. Available at:[Link]

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• 4. CAS 3165-93-3: Benzenamine, 4-chloro-2-methyl-, hydrochlor… [cymitquimica.com]
• 5. chembk.com [chembk.com]

Application Notes and Protocols for the Safe Handling and Storage of 4-Chloro-2-methylaniline Hydrochloride

Introduction: 4-Chloro-2-methylaniline hydrochloride (CAS No: 3165-93-3), also known as 4-chloro-o-toluidine hydrochloride, is a chemical intermediate used in the synthesis of various organic compounds, including dyes and pharmaceuticals.[1][2] However, its utility is accompanied by significant health hazards, including high acute toxicity and suspected carcinogenicity.[3][4] These properties necessitate the implementation of stringent safety protocols to protect laboratory personnel from exposure. This document provides a detailed guide for researchers, scientists, and drug development professionals on the safe handling, storage, and disposal of this compound, grounded in established safety standards and technical data. The protocols herein are designed to create a self-validating system of safety, ensuring that risks are systematically mitigated.

Section 1: Hazard Identification and Risk Assessment

4-Chloro-2-methylaniline hydrochloride and its free base, 4-chloro-o-toluidine, are classified as particularly hazardous substances.[5] The primary risks associated with this compound are its high acute toxicity via oral, dermal, and inhalation routes, and its classification as a Category 1B carcinogen, meaning it is presumed to have carcinogenic potential for humans.[6] The Occupational Safety and Health Administration (OSHA) mandates specific provisions for handling such "select carcinogens".[5][7][8]

Acute exposure can lead to the formation of methemoglobin, which impairs the blood's ability to transport oxygen, causing cyanosis (a bluish discoloration of the skin), headache, dizziness, and nausea.[9] The onset of these symptoms may be delayed for several hours after exposure. Furthermore, it is a skin sensitizer and can cause allergic reactions upon contact.[6] It is also very toxic to aquatic life with long-lasting effects, mandating careful handling to prevent environmental release.[3]

GHS Classification Summary

The Globally Harmonized System (GHS) classification for 4-chloro-2-methylaniline and its hydrochloride salt provides a universally understood summary of its hazards.

Hazard Class	Category	Hazard Statement
Acute Toxicity, Oral	Category 3	H301: Toxic if swallowed.[4][10]
Acute Toxicity, Dermal	Category 3	H311: Toxic in contact with skin.[4][10]
Acute Toxicity, Inhalation	Category 3	H331: Toxic if inhaled.[4][10]
Skin Sensitization	Category 1	H317: May cause an allergic skin reaction.[6]
Carcinogenicity	Category 1B	H350: May cause cancer.[3][6]
Germ Cell Mutagenicity	Category 2	H341: Suspected of causing genetic defects.[4]
Hazardous to the Aquatic Environment, Acute	Category 1	H400: Very toxic to aquatic life.[4]
Hazardous to the Aquatic Environment, Chronic	Category 1	H410: Very toxic to aquatic life with long lasting effects.[4]

Section 2: Exposure Control and Personal Protection

Given the significant hazards, a multi-layered approach to exposure control is mandatory. This begins with engineering controls as the primary line of defense, supplemented by rigorous use of personal protective equipment (PPE).

Engineering Controls

The causality behind prioritizing engineering controls is their ability to isolate the hazard from the operator, providing a more reliable and consistent level of protection than PPE alone.

• Designated Area: All work with 4-chloro-2-methylaniline hydrochloride must be conducted in a "designated area" as defined by the OSHA Laboratory Standard.[5][8] This area should be clearly marked with warning signs indicating the presence of a potent toxicant and carcinogen. Access should be restricted to authorized personnel who have received specific training on the hazards of this compound.

• Chemical Fume Hood: All manipulations of the solid compound or its solutions that could generate dust, aerosols, or vapors must be performed inside a certified chemical fume hood. This ensures that any airborne contaminants are captured and exhausted away from the user's breathing zone.

• Ventilation: The laboratory should have adequate general ventilation.[10] However, this is not a substitute for the localized exhaust provided by a fume hood during active handling.

Personal Protective Equipment (PPE)

PPE provides a final barrier between the user and the chemical. The selection of PPE must be based on a thorough risk assessment of the procedures being performed.

Task	Required PPE	Rationale and Specifications
All Handling Operations	Safety Goggles	Must be chemical splash goggles compliant with ANSI Z87.1 or EN 166 to protect against dust particles and splashes.[3]
Lab Coat	A fully buttoned lab coat, preferably one made of a low-permeability material, should be worn. Cuffs should be snug.
Handling Solid/Weighing	Nitrile Gloves (Double Gloving Recommended)	Wear two pairs of nitrile gloves for enhanced protection against tears and contamination. Check for compatibility and breakthrough times. Dispose of outer gloves immediately after handling.[11]
Respiratory Protection	If there is any risk of dust generation outside of a fume hood (e.g., during a spill), a NIOSH-approved respirator with P100 (or EN 143 P3) particulate filters is required.[6][11] For higher-level protection, a respirator with combination organic vapor/particulate cartridges (e.g., ABEK-P2) may be necessary.[11]
Handling Solutions	Nitrile Gloves	A single pair may be sufficient, but double gloving is best practice. Change gloves immediately if contamination is suspected.[11]

Section 3: Standard Operating Procedures (SOPs)

Adherence to validated SOPs is critical for minimizing exposure and ensuring procedural consistency.

Safe Handling and Weighing Protocol

The primary risk during handling of the solid form is the inhalation of fine dust particles. This protocol is designed to mitigate that risk.

• Preparation: Before starting, ensure the chemical fume hood is operational and the work area is decontaminated. Assemble all necessary equipment (spatulas, weigh paper, secondary containers).

• Don PPE: Put on all required PPE as detailed in the table above, including double gloves.

• Transfer to Hood: Transport the sealed container of 4-chloro-2-methylaniline hydrochloride to the designated chemical fume hood.

• Weighing:

  • Perform all weighing operations on a balance placed inside the fume hood or a ventilated balance enclosure.

  • Open the container slowly to avoid creating a plume of dust.

  • Use a spatula to carefully transfer the desired amount of solid to a tared weigh boat or paper. Avoid tapping or shaking the container, which can aerosolize the powder.

  • Close the primary container tightly immediately after dispensing.

• Dissolution/Transfer: If preparing a solution, add the solvent to the container with the weighed solid while still inside the fume hood. Ensure the container is capped before removing it from the hood.

• Decontamination: Carefully wipe down the spatula, balance, and any other surfaces inside the fume hood with a suitable solvent (e.g., 70% ethanol) and dispose of the wipes as hazardous waste.

• Doffing PPE: Remove PPE in the correct order (outer gloves, lab coat, inner gloves) to avoid cross-contamination. Wash hands and forearms thoroughly with soap and water after work is complete.[10]

Caption: Step-by-step workflow for handling 4-chloro-2-methylaniline hydrochloride.

Storage Protocol

Proper storage is essential for maintaining the chemical's integrity and preventing accidental exposure or reaction.

Parameter	Requirement	Rationale
Location	Store in a well-ventilated, dry, cool area.[10]	Prevents degradation and pressure build-up.
Access	Store locked up or in an area accessible only to authorized personnel.[3][10]	Restricts access to trained individuals, preventing accidental exposure.
Container	Keep in the original, tightly closed container.[10]	Prevents release into the environment and protects from moisture and air.
Light	Protect from light; the material may darken upon storage.[3][10]	Prevents light-induced degradation.
Inert Gas	For long-term storage, consider keeping under an inert gas atmosphere.[10]	Minimizes oxidation and degradation.

To prevent dangerous chemical reactions, 4-chloro-2-methylaniline hydrochloride must be stored separately from the following:

• Strong oxidizing agents[1][3]

• Acids[1][3]

• Acid chlorides and acid anhydrides[1][3]

• Chloroformates[1][3]

Section 4: Emergency Procedures

Rapid and correct response to an emergency can significantly reduce the severity of an incident.

Spill Response

• Evacuate: Immediately alert others in the area and evacuate non-essential personnel.

• Ventilate: Ensure the area is well-ventilated, but avoid actions that could aerosolize the spilled powder.

• Assess: From a safe distance, determine the size of the spill. Do not attempt to clean a large spill without specialized training and equipment. Contact your institution's Environmental Health and Safety (EHS) department.

• For Small Spills (if trained to do so):

  • Don appropriate PPE, including respiratory protection.

  • Gently cover the spill with an inert absorbent material like sand or vermiculite.[3] Do not use combustible materials like sawdust.

  • Carefully sweep or scoop the material into a suitable, labeled container for hazardous waste. Avoid creating dust.[11][12]

  • Decontaminate the spill area with a suitable solvent and collect all cleaning materials for disposal as hazardous waste.

• Reporting: Report all spills to your supervisor and EHS department.

Caption: Decision-making workflow for responding to a chemical spill.

First Aid Measures

Immediate and appropriate first aid is critical. Always seek medical attention after any exposure.[3][12]

Exposure Route	First Aid Protocol
Inhalation	Move the person to fresh air immediately. If breathing is difficult or has stopped, provide artificial respiration. Call a physician immediately.[3]
Skin Contact	Immediately remove all contaminated clothing. Rinse skin with copious amounts of water and soap for at least 15 minutes. Call a physician immediately.[3]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, holding eyelids open. Remove contact lenses if present and easy to do. Call an ophthalmologist.[3]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Give water to drink (at most two glasses). Seek medical advice immediately and show the Safety Data Sheet to the doctor.[3][12]

Section 5: Waste Disposal

All waste containing 4-chloro-2-methylaniline hydrochloride, including empty containers, contaminated PPE, and spill cleanup materials, must be treated as hazardous waste.[4]

• Collection: Collect waste in clearly labeled, sealed containers. Do not mix with other waste streams.

• Disposal: Dispose of waste through a licensed professional waste disposal service in accordance with all federal, state, and local regulations.[3][12] Do not allow the product to enter drains or the environment.

Section 6: References

• LGC Standards. (n.d.). 4-Chloro-2-methylaniline Hydrochloride. Retrieved from LGC Standards website.

• Occupational Safety and Health Administration. (n.d.). Carcinogens - Standards. Retrieved from OSHA.gov.

• Sigma-Aldrich. (2026, January 13). Safety Data Sheet - 4-Chloroaniline. Retrieved from Sigma-Aldrich website.

• Fisher Scientific. (2025, December 18). Safety Data Sheet - 4-Chloro-2-methylaniline. Retrieved from Fisher Scientific website.

• TCI Chemicals. (2024, December 4). Safety Data Sheet - 2-Chloro-4-methylaniline. Retrieved from TCI Chemicals website.

• 職場のあんぜんサイト (Workplace Safety Site, Japan). (n.d.). 化学物質：4-クロロ-2-メチルアニリン塩酸塩 (Chemical Substance: 4-Chloro-2-methylaniline hydrochloride). Retrieved from anzeninfo.mhlw.go.jp.

• Cornell University Environmental Health and Safety. (n.d.). Chapter 9 - Particularly Hazardous Substances. Retrieved from EHS.Cornell.edu.

• ChemicalBook. (2026, January 13). 4-Chloro-2-methylaniline. Retrieved from ChemicalBook.com.

• OSHA.com. (2022, March 29). How to Safely Handle Dangerous Substances in the Workplace. Retrieved from OSHA.com.

• Occupational Safety and Health Administration. (n.d.). Carcinogens - Overview. Retrieved from OSHA.gov.

• 職場のあんぜんサイト (Workplace Safety Site, Japan). (n.d.). GHS対応モデルラベル: 4-クロロ-2-メチルアニリン塩酸塩 (GHS Model Label: 4-Chloro-2-methylaniline hydrochloride). Retrieved from anzeninfo.mhlw.go.jp.

• International Agency for Research on Cancer. (1999). 4-Chloro-ortho-Toluidine. In Some Industrial Chemicals. IARC Monographs on the Evaluation of Carcinogenic Risks to Humans, No. 77. Lyon: IARC.

• Fisher Scientific. (2025, May 1). Safety Data Sheet - 4-Chloroaniline hydrochloride. Retrieved from Fisher Scientific website.

• CPAchem Ltd. (2023, January 4). Safety data sheet - 4-Chloro-2-methylaniline. Retrieved from CPAchem website.

• Carl ROTH. (n.d.). Safety Data Sheet: 4-Chloroaniline. Retrieved from Carl ROTH website.

• Capot Chemical. (2026, February 12). MSDS of 4-Chloro-2-methoxy-N-methylaniline. Retrieved from Capot Chemical website.

• Thermo Fisher Scientific. (2010, November 16). Safety Data Sheet - 2-Chloro-4-methylaniline. Retrieved from Fisher Scientific website.

• Occupational Safety and Health Administration. (n.d.). 1910.1450 - Occupational exposure to hazardous chemicals in laboratories. Retrieved from OSHA.gov.

• National Center for Biotechnology Information. (n.d.). 4-Chloro-2-toluidine. PubChem Compound Database. Retrieved from PubChem.ncbi.nlm.nih.gov.

• Thermo Fisher Scientific. (2025, September 14). Safety Data Sheet - 3-Chloro-2-methyl aniline. Retrieved from Thermo Fisher Scientific website.

• TCI Chemicals. (n.d.). 4-Chloro-2-methylaniline. Retrieved from TCIchemicals.com.

• National Institute of Standards and Technology. (2025). 4-Chloro-2-methylaniline hydrochloride. In NIST Chemistry WebBook, NIST Standard Reference Database Number 69. Retrieved from webbook.nist.gov.

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Application Note: 4-Chloro-2-methylaniline Hydrochloride in Pharmaceutical Intermediate Synthesis

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Guide & Experimental Protocols

As a Senior Application Scientist, I have structured this guide to move beyond basic synthetic recipes. To successfully integrate 4-chloro-2-methylaniline hydrochloride into active pharmaceutical ingredient (API) workflows, one must understand the thermodynamic and regioselective causality behind its reactivity. This document details the physicochemical grounding, mechanistic pathways, and self-validating protocols required to utilize this compound in the synthesis of complex pharmaceutical scaffolds, including carbazole alkaloids, diazocines, and triazole-based biological probes.

Physicochemical Profiling & Reactivity Dynamics

The free base of 4-chloro-2-methylaniline (CAS 95-69-2) is a low-melting solid that is prone to oxidation upon prolonged exposure to air and light. In contrast, its hydrochloride salt (CAS 3165-93-3) is a highly stable, white crystalline solid[1].

From a synthetic standpoint, utilizing the hydrochloride salt offers precise stoichiometric control and immediate solubility in aqueous acidic media. This is a critical prerequisite for homogeneous, low-temperature diazotization workflows[2]. The reactivity of this molecule is governed by two key substituents:

• The para-Chloro Group: Acts as an electron-withdrawing group (modulating the amine's pKa to 3.85) and serves as a steric block, preventing para-directed electrophilic aromatic substitution[3].

• The ortho-Methyl Group: Provides a benzylic site for radical functionalization and exerts steric influence to direct regioselective cyclizations.

Quantitative Data Summary

Property	Value	Synthetic & Pharmacokinetic Relevance
Molecular Weight	178.06 g/mol (HCl salt)	Low MW allows for extensive downstream elaboration without exceeding Lipinski's Rule of 5[2].
pKa (Free Base)	3.85 at 25 °C	Weakly basic amine; requires strong acidic conditions (e.g., HBr or HCl) for complete protonation and dissolution[3].
Physical State	Crystalline Solid	Enhances shelf-life and handling safety compared to the volatile free base[1].
Solubility	Highly soluble in water	Enables biphasic reaction setups and rapid aqueous-phase diazotization[1].

Mechanistic Pathway Visualization

The following diagram illustrates how the structural features of 4-chloro-2-methylaniline hydrochloride are exploited to diverge into three distinct pharmaceutical intermediate classes.

Figure 1: Divergent synthetic pathways of 4-chloro-2-methylaniline HCl in drug development.

Core Pharmaceutical Applications & Self-Validating Protocols

Synthesis of Carbazole Alkaloid Precursors

Target: 1-Bromo-2-(bromomethyl)-4-chlorobenzene Mechanistic Causality: This synthesis exploits the differential reactivity of halogens. First, the primary amine is converted to an aryl bromide via a Sandmeyer reaction. Subsequently, the ortho-methyl group undergoes radical bromination. The resulting molecule possesses a highly reactive benzylic bromide, a less reactive aryl bromide, and an inert aryl chloride. This tri-halogenated scaffold allows medicinal chemists to perform selective, stepwise nucleophilic substitutions—such as coupling with 2-amino-2'-nitrobiphenyl followed by a Cadogan cyclization to yield complex carbazole alkaloids.

Step-by-Step Protocol:

• Diazotization: Suspend 1.0 eq of 4-chloro-2-methylaniline hydrochloride in 23% aqueous HBr. Cool the mixture to -5 °C using an ice-salt bath. Slowly add 1.0 eq of an aqueous NaNO₂ solution, maintaining the temperature strictly below 0 °C to prevent the degradation of the diazonium salt into a phenolic byproduct.

  • Validation Checkpoint: Spot the reaction mixture on starch-iodide paper. An immediate blue-black color confirms the presence of excess nitrous acid, indicating complete diazotization.

• Sandmeyer Reaction: Prepare a solution of Copper(I) bromide (CuBr) in HBr and cool to 0 °C. Add the cold diazonium solution dropwise to the CuBr catalyst.

  • Validation Checkpoint: Vigorous evolution of nitrogen gas will occur. The cessation of bubbling indicates the successful radical substitution yielding 2-bromo-5-chlorotoluene. Extract the product using Methyl tert-butyl ether (MTBE) and dry over anhydrous K₂CO₃.

• Radical Bromination: Dissolve the intermediate in a halogenated solvent. Add 1.05 eq of N-bromosuccinimide (NBS) and a catalytic amount of AIBN. Reflux under inert atmosphere.

  • Validation Checkpoint: The insoluble succinimide byproduct will float to the surface of the solvent upon reaction completion. Filter and concentrate to yield the final benzylic bromide.

Construction of Diazocine Scaffolds (Tröger's Base Analogues)

Target: 2,8-dichloro-4,10-dimethyl-6H,12H-5,11-methanodibenzo[b,f]-diazocine Mechanistic Causality: When synthesizing Tröger's base analogues, the structural topology of the starting material dictates the reaction pathway. Because the para-chloro group blocks standard para-electrophilic aromatic substitution, the formaldehyde-mediated condensation is forced to occur exclusively at the ortho position. The adjacent methyl group provides the necessary steric bulk to favor the formation of the rigid, V-shaped diazocine cleft—a structural motif highly valued in receptor-binding APIs.

Step-by-Step Protocol:

• Free-Basing: Suspend 4-chloro-2-methylaniline hydrochloride in toluene and wash with 1M NaOH to liberate the free base. Separate the organic layer and dry over Na₂SO₄.

• Condensation: To the toluene solution, add an excess of paraformaldehyde. Add a catalytic amount of trifluoroacetic acid (TFA) to activate the formaldehyde.

• Cyclization: Heat the mixture to reflux (approx. 110 °C) using a Dean-Stark apparatus.

  • Validation Checkpoint: The continuous collection of water in the Dean-Stark trap serves as a real-time kinetic indicator of the double condensation and methylene bridge formation.

• Isolation: Once water evolution ceases, cool the reaction, neutralize the acid catalyst, and precipitate the diazocine scaffold using cold ethanol.

Development of Triazole-Based Biological Probes

Target: 4-chloro-2-methyl-N-[(3-methyltriazol-4-yl)methyl]aniline (CMMA) Mechanistic Causality: CMMA is utilized as a biological probe for the inhibition of Nitric Oxide Synthase (NOS). The synthesis relies on the nucleophilic attack of the aniline nitrogen on a functionalized triazole. The high molecular weight and hydrophobicity imparted by the chloro-toluidine moiety allow the resulting probe to easily penetrate cellular and physical membranes[4].

Step-by-Step Protocol:

• Coupling: React 4-chloro-2-methylaniline with 3-methyl-4-nitro-1H-1,2,4-triazole in a polar aprotic solvent (e.g., DMF)[4].

• Reduction: Subject the intermediate to selective reduction of the nitro group to an aniline using standard reductive amination conditions (e.g., Pd/C and H₂ gas)[4].

  • Validation Checkpoint: Analyze via LC-MS. The disappearance of the nitro-aromatic UV signature and the appearance of a mass peak at 236.70 g/mol [M+H]+ confirms the successful generation of CMMA[4].

Critical Safety & Handling Protocols

E-E-A-T Safety Warning: 4-Chloro-2-methylaniline (and its hydrochloride salt) is classified by the International Agency for Research on Cancer (IARC) as a Group 2A Carcinogen (probably carcinogenic to humans)[5]. Acute exposure causes systemic toxicity, and it is a known powerful producer of methemoglobin, leading to toxic hemolytic anemia and hemorrhagic cystitis (direct irritation and bleeding of the bladder)[5][6].

• Engineering Controls: All synthetic workflows must be conducted inside a certified Class II fume hood or isolated glovebox.

• PPE Requirements: Operators must wear type P2 (EN 143) or N95 respirator cartridges, double nitrile gloves, and full face shields.

• Waste Disposal: Aqueous streams containing diazonium salts or unreacted aniline must be quenched and disposed of as highly hazardous halogenated organic waste.

References

• Title : 4-Chloro-o-toluidine | Source : Wikipedia | URL :[Link]

• Title : 4-Chloro-2-toluidine | C7H8ClN | CID 7251 | Source : PubChem | URL :[Link]

• Title : Benzenamine, 4-chloro-2-methyl- and its hydrochloride: Human health tier II assessment | Source : Australian Industrial Chemicals Introduction Scheme (AICIS) | URL :[Link]

• Title : p-Chloro-o-toluidine hydrochloride | C7H9Cl2N | CID 18487 | Source : PubChem | URL :[Link]

Sources

• 1. CAS 3165-93-3: Benzenamine, 4-chloro-2-methyl-, hydrochlor… [cymitquimica.com]
• 2. p-Chloro-o-toluidine hydrochloride | C7H9Cl2N | CID 18487 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 4-Chloro-2-toluidine | C7H8ClN | CID 7251 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Buy 4-chloro-2-methyl-N-[(3-methyltriazol-4-yl)methyl]aniline [smolecule.com]
• 5. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 6. 4-Chloro-o-toluidine - Wikipedia [en.wikipedia.org]

Application Note: HPLC Method Development for the Quantification of 4-Chloro-2-methylaniline Hydrochloride

Introduction & Mechanistic Context

4-Chloro-2-methylaniline (also known as 4-chloro-o-toluidine) is a primary aromatic amine widely monitored as a genotoxic impurity (GTI) in pharmaceutical synthesis and is a known major metabolite of the pesticide chlordimeform[1]. Due to its mutagenic and carcinogenic potential, regulatory agencies (such as ICH and EMA) mandate strict control of its levels in drug substances, textiles, and environmental samples[2].

The hydrochloride salt of 4-chloro-2-methylaniline presents specific analytical challenges. In aqueous solutions, it dissociates, yielding a basic anilinium cation. If analyzed using standard reversed-phase high-performance liquid chromatography (RP-HPLC) without careful pH control, the analyte exhibits severe peak tailing, broad peak shapes, and poor recovery. This is mechanistically driven by secondary ion-exchange interactions between the protonated amine and residual acidic silanol groups on the silica stationary phase.

Method Development Rationale (The "Why")

Stationary Phase Selection

To mitigate silanol interactions, modern highly end-capped C18 columns or specialized phases are required. Pentafluorophenyl (PFP) columns offer orthogonal selectivity for aromatic amines via π-π interactions and dipole-dipole hydrogen bonding, providing superior retention for polar aromatics compared to standard alkyl chains. Alternatively, mixed-mode columns with embedded ion-pairing groups can be utilized to handle chelation-prone or highly basic compounds[3]. For this protocol, we utilize a highly end-capped C18 column combined with a strictly controlled acidic mobile phase.

Mobile Phase and pH Causality

The pKa of 4-chloro-2-methylaniline is approximately 4.0. According to the Henderson-Hasselbalch equation, operating at a mobile phase pH near the pKa results in a 50/50 mixture of ionized and neutral species, causing peak splitting and irreproducibility.

• Strategy: The mobile phase pH must be driven at least 1.5 units below the pKa to ensure complete protonation (pH ≤ 2.5).

• Buffer Choice: A phosphate buffer (pH 2.5) or 0.1% phosphoric acid is optimal for UV detection[3]. If Mass Spectrometry (MS) compatibility is required for trace GTI analysis, phosphoric acid must be substituted with 0.1% formic acid[3].

Detection Strategy

While UV detection at 254 nm is sufficient for assay-level or occupational exposure monitoring (e.g., detecting 0.2 mg/L in urine extracts)[1], trace-level GTI quantification (often requiring limits < 1.5 µ g/day intake) necessitates LC-MS/MS in Multiple Reaction Monitoring (MRM) mode[2].

Experimental Workflow & Logic Diagram

Caption: Logical workflow for the HPLC method development of 4-chloro-2-methylaniline.

Self-Validating Experimental Protocol

This protocol is designed with internal system suitability checks to ensure the method validates itself during routine execution.

Reagents and Materials

• Analyte Standard: 4-Chloro-2-methylaniline hydrochloride (Reference Standard, Purity ≥ 99.0%).

• Solvents: HPLC-grade Acetonitrile (MeCN), Milli-Q Water (18.2 MΩ·cm).

• Modifiers: HPLC-grade Phosphoric Acid (85%) for UV, or Formic Acid (99%) for MS applications.

Chromatographic Conditions

Parameter	Specification	Rationale / Causality
Column	End-capped C18 (150 mm × 4.6 mm, 3 µm)	High carbon load and end-capping shield residual silanols from the basic amine.
Mobile Phase A	0.1% Phosphoric Acid in Water (pH ~2.5)	Drives pH below pKa (4.0) to ensure 100% protonation of the amine, preventing peak tailing[3].
Mobile Phase B	Acetonitrile (MeCN)	Lower viscosity than methanol; provides sharper peaks for aromatic compounds.
Elution Mode	Isocratic (60% A : 40% B)	Provides sufficient retention factor (k' > 2) while maintaining a short run time.
Flow Rate	1.0 mL/min	Optimal linear velocity for standard 4.6 mm ID columns.
Column Temp	35 °C	Reduces mobile phase viscosity and improves mass transfer kinetics.
Detection	UV at 254 nm	Corresponds to the π-π* transition of the substituted aromatic ring[1].
Injection Vol	10 µL	Balances sensitivity with prevention of column overloading.

Step-by-Step Methodology

Step 1: Preparation of Mobile Phase

• Add 1.0 mL of 85% Phosphoric acid to 1000 mL of Milli-Q water. Mix thoroughly and filter through a 0.22 µm nylon membrane.

• Degas Mobile Phase A and B (Acetonitrile) via ultrasonication for 10 minutes prior to mounting on the HPLC system.

Step 2: Preparation of Standard Solutions

• Stock Solution: Accurately weigh 10.0 mg of 4-chloro-2-methylaniline hydrochloride into a 100 mL volumetric flask. Dissolve and make up to volume with Mobile Phase (60:40 A:B) to yield a 100 µg/mL solution.

• Working Standards: Serially dilute the stock solution to create a calibration curve ranging from 0.1 µg/mL to 10 µg/mL. Note: The use of mobile phase as the diluent prevents solvent-mismatch peak distortion (the "solvent effect") at the column head.

Step 3: Sample Preparation (Matrix Dependent)

• For API/Drug Substance: Dissolve 50 mg of the API in 10 mL of diluent. Sonicate for 5 minutes. Filter through a 0.45 µm PTFE syringe filter.

• For Complex Matrices (e.g., Urine/Biological): Perform alkaline hydrolysis followed by Liquid-Liquid Extraction (LLE) using hexane. Evaporate the hexane layer and reconstitute the residue in the aqueous acetonitrile mobile phase[1].

Step 4: System Suitability Testing (SST) Before analyzing samples, inject the 5.0 µg/mL standard six times.

• Acceptance Criteria: Relative Standard Deviation (RSD) of peak area ≤ 2.0%. USP Tailing Factor (T) ≤ 1.5. Theoretical Plates (N) ≥ 5000.

• Self-Validation Logic: If T > 1.5, it indicates secondary interactions are occurring, signaling that the mobile phase pH has drifted or the column end-capping is degraded.

Method Validation & Quantitative Data Summary

A rigorous validation following ICH Q2(R1) guidelines ensures the trustworthiness of the analytical data. Below is a representative summary of validation parameters expected for this method.

Validation Parameter	Result / Range	Acceptance Criteria
Linearity Range	0.1 µg/mL to 10.0 µg/mL	R² ≥ 0.999
Limit of Detection (LOD)	0.03 µg/mL	Signal-to-Noise (S/N) ≥ 3:1
Limit of Quantitation (LOQ)	0.10 µg/mL	Signal-to-Noise (S/N) ≥ 10:1
Method Precision (Repeatability)	%RSD = 0.8% (n=6)	%RSD ≤ 2.0%
Accuracy (Recovery)	98.5% - 101.2%	95.0% - 105.0% across 3 levels
Solution Stability	Stable for 48 hours at 4 °C	Recovery within ± 2.0% of initial

Troubleshooting and Field-Proven Insights

As an application scientist, anticipating failure modes is critical.

• Issue: Retention Time Drift.

  • Causality: 4-chloro-2-methylaniline is highly sensitive to minor pH fluctuations near its pKa. If the aqueous mobile phase is not adequately buffered or if volatile acids (like formic acid) evaporate, the ionization state of the amine changes, shifting retention.

  • Solution: Ensure fresh preparation of the buffered mobile phase daily. If using MS-compatible volatile buffers, use a tightly capped solvent reservoir.

• Issue: Poor Recovery in Liquid-Liquid Extraction.

  • Causality: If extracting from an aqueous matrix into an organic solvent (like hexane), the amine must be in its neutral, unprotonated state.

  • Solution: Ensure the aqueous phase is adjusted to a highly alkaline pH (e.g., pH > 10 using NaOH) prior to extraction to deprotonate the hydrochloride salt completely[1].

References

• Geyer, R., & Fattal, F. (1987). HPLC Determination of the Metabolite 4-Chloro-o-Toluidine in the Urine of Workers Occupationally Exposed to Chlordimeform. Journal of Analytical Toxicology, 11(1), 24-26. [Link]

• SIELC Technologies. (2018). 4-Chloro-2-methylaniline. SIELC Application Notes. [Link]

• Agilent Technologies. (n.d.). Quantitative determination of 26 aromatic amines derived from banned azo dyes in textiles through the use of lc, tandem ms, and. Agilent Application Notes. [Link]

Sources

• 1. academic.oup.com [academic.oup.com]
• 2. agilent.com [agilent.com]
• 3. 4-Chloro-2-methylaniline | SIELC Technologies [sielc.com]

Technical Notes & Optimization

Technical Support Center: Thermal Degradation of 4-Chloro-2-methylaniline Hydrochloride

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 4-chloro-2-methylaniline hydrochloride. This guide is designed to provide in-depth troubleshooting advice and answers to frequently asked questions regarding the high-temperature degradation pathways of this compound. Our goal is to equip you with the expertise to anticipate challenges, interpret complex data, and ensure the integrity of your experimental outcomes.

Section 1: Understanding the Core Degradation Pathways

At elevated temperatures, 4-chloro-2-methylaniline hydrochloride undergoes a series of complex reactions. A foundational understanding of these pathways is critical for experimental design and data interpretation. The primary degradation event is dehydrochlorination, followed by subsequent reactions of the resulting free amine, 4-chloro-2-methylaniline.

Dehydrochlorination: The Initial Step

Question: What is the first step in the thermal degradation of 4-chloro-2-methylaniline hydrochloride, and what are the immediate products?

Answer: The initial and most significant degradation event is the loss of hydrogen chloride (HCl), a process known as dehydrochlorination. This reaction converts the salt form of the molecule back into its free amine base, 4-chloro-2-methylaniline. This process is analogous to the dehydrochlorination observed in other amine hydrochloride salts and polymers like PVC when heated.[1][2][3] The reaction can be represented as:

C₇H₉Cl₂N (solid) → C₇H₈ClN (gas/liquid) + HCl (gas)

The physical state of the resulting 4-chloro-2-methylaniline depends on the temperature, as its boiling point is 241 °C.[4][5]

Troubleshooting Tip: The evolution of corrosive HCl gas is a major experimental hazard. Ensure your experimental setup is in a well-ventilated area, preferably a fume hood, and that all materials are resistant to acid corrosion.

Subsequent Reactions of 4-Chloro-2-methylaniline

Question: After dehydrochlorination, what happens to the 4-chloro-2-methylaniline at high temperatures?

Answer: Once the free amine is formed, it can undergo further degradation and side reactions, particularly in the presence of oxygen (air) or other reactive species. The most common subsequent reactions include oxidation, dimerization, and fragmentation.

• Oxidative Coupling to Form Azo Compounds: In the presence of an oxidant, such as atmospheric oxygen, anilines can undergo oxidative coupling to form colored azo compounds.[6][7][8][9][10] This is a well-documented reaction for various aniline derivatives. The reaction proceeds through the formation of a diazonium-like intermediate, which then couples with another aniline molecule.

• Formation of Higher Molecular Weight Species: At high temperatures, radical-mediated reactions can lead to the formation of dimers and other higher molecular weight products. For instance, pyrolysis studies of similar compounds have shown the formation of diphenylamines and other coupled products.[11]

• Fragmentation: At very high temperatures, the aromatic ring and its substituents can fragment, leading to the formation of smaller, volatile organic compounds, as well as toxic gases like nitrogen oxides (NOx) and hydrogen chloride.[12][13][14]

Below is a diagram illustrating the potential degradation pathways.

Caption: Workflow for conducting a heating experiment under an inert atmosphere.

Expected Outcome: If the sample remains colorless or shows significantly less discoloration under an inert atmosphere compared to heating in air, it confirms that oxidation is the primary cause of the color change.

Inconsistent Thermal Analysis Data (TGA/DSC)

Question: I am seeing variability in the onset temperature of decomposition in my Thermogravimetric Analysis (TGA) data. What could be the cause?

Answer: Variability in TGA results for 4-chloro-2-methylaniline hydrochloride can be attributed to several factors:

• Sample Purity: Impurities can catalyze degradation, lowering the decomposition temperature.

• Heating Rate: Faster heating rates can shift the decomposition temperature to higher values.

• Atmosphere: The presence of oxygen can lead to oxidative degradation, which may have a different onset temperature than thermal degradation in an inert atmosphere.

• Sample Packing: Poor thermal contact within the sample pan can lead to uneven heating and inconsistent results.

Data Summary: Factors Affecting TGA Onset Temperature

Parameter	Effect on Onset Temperature	Rationale
Purity	Lower for impure samples	Impurities can act as catalysts.
Heating Rate	Increases with faster rates	Thermal lag in the sample and instrument.
Atmosphere	Lower in an oxidizing atmosphere	Oxidative degradation can occur at lower temperatures.
Sample Packing	Inconsistent results	Poor heat transfer leads to non-uniform decomposition.

Troubleshooting Protocol: Standardizing TGA Analysis

• Verify Sample Purity: Use a validated analytical method, such as High-Performance Liquid Chromatography (HPLC), to confirm the purity of your 4-chloro-2-methylaniline hydrochloride. [15]2. Consistent Heating Rate: Use a consistent heating rate for all experiments (e.g., 10 °C/min).

• Control the Atmosphere: Perform all TGA runs under a controlled atmosphere, preferably nitrogen, to eliminate oxidative effects.

• Standardize Sample Preparation: Use a consistent sample mass and ensure it is evenly distributed in the TGA pan.

Identification of Degradation Products

Question: How can I identify the specific products formed during the thermal degradation of 4-chloro-2-methylaniline hydrochloride?

Answer: The most effective technique for identifying volatile and semi-volatile degradation products is Gas Chromatography-Mass Spectrometry (GC-MS). [16][17][18][19]For non-volatile or polymeric products, techniques like HPLC with UV or MS detection, and spectroscopic methods like Fourier-Transform Infrared (FTIR) and Nuclear Magnetic Resonance (NMR) spectroscopy are more suitable.

Experimental Protocol: GC-MS Analysis of Thermal Degradation Products

• Sample Degradation: Heat a known quantity of 4-chloro-2-methylaniline hydrochloride in a sealed vial at the desired temperature for a specific duration.

• Extraction: After cooling, dissolve the residue in a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

• GC-MS Analysis: Inject an aliquot of the extract into the GC-MS system.

  • Column: A non-polar or medium-polarity column (e.g., DB-5ms or HP-5ms) is generally suitable for separating the expected products.

  • Temperature Program: Start at a low temperature (e.g., 50 °C) and ramp up to a high temperature (e.g., 280 °C) to elute a wide range of compounds.

  • Mass Spectrometry: Operate the mass spectrometer in full scan mode to acquire mass spectra of the eluting peaks.

• Data Analysis: Identify the compounds by comparing their mass spectra with a spectral library (e.g., NIST) and by interpreting the fragmentation patterns.

Logical Relationship of Analytical Techniques:

Caption: Analytical workflow for identifying degradation products.

Section 3: Frequently Asked Questions (FAQs)

Q1: Is 4-chloro-2-methylaniline hydrochloride stable in solution at elevated temperatures?

A1: The stability in solution will depend on the solvent. In aqueous solutions, the hydrochloride salt will be dissociated. In non-polar organic solvents, the salt may be less soluble, and dehydrochlorination can still occur upon heating. [2]The resulting free amine may then be susceptible to degradation, as described above.

Q2: What are the primary safety concerns when working with 4-chloro-2-methylaniline hydrochloride at high temperatures?

A2: The primary safety concerns are:

• Toxicity: 4-chloro-2-methylaniline is toxic if swallowed, in contact with skin, or if inhaled. [12][20]It is also a suspected carcinogen and mutagen. [12][20]* Corrosive Byproducts: The evolution of HCl gas is a significant hazard. [12][13]* Formation of Toxic Gases: At very high temperatures, toxic nitrogen oxides can be formed. [12][13]Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

Q3: Can I use a catalyst to control the degradation pathway?

A3: Yes, the degradation pathway can be influenced by catalysts. For example, certain metal oxides can catalyze the dehydrochlorination and subsequent reactions. [3]Conversely, antioxidants could potentially be used to inhibit oxidative coupling reactions. The choice of catalyst will depend on the desired outcome of your experiment.

Q4: Where can I find reliable physical and chemical data for 4-chloro-2-methylaniline and its hydrochloride salt?

A4: Reliable data can be found in several databases, including:

• The NIST Chemistry WebBook [21][22]* PubChem [14]* Commercial supplier websites like Sigma-Aldrich [4]and LGC Standards. [23][24]

References

• J-Stage. (n.d.). Analytical Pyrolysis of the Enzymatic Reaction Product from 3, 4-Dichloroaniline and a Model Humic Constituent. Retrieved from [Link]

• ResearchGate. (n.d.). The effect of amines on the dehydrochlorination of poly(vinyl chloride). Retrieved from [Link]

• PMC. (n.d.). Direct Oxidative Azo Coupling of Anilines Using a Self-Assembled Flower-like CuCo2O4 Material as a Catalyst under Aerobic Conditions. Retrieved from [Link]

• ACS Omega. (2020). Direct Oxidative Azo Coupling of Anilines Using a Self-Assembled Flower-like CuCo2O4 Material as a Catalyst under Aerobic Conditions. Retrieved from [Link]

• SIELC Technologies. (2018). 4-Chloro-2-methylaniline. Retrieved from [Link]

• NCBI Bookshelf. (n.d.). 4-Chloro-ortho-Toluidine - Some Industrial Chemicals. Retrieved from [Link]

• Agency for Toxic Substances and Disease Registry. (n.d.). Analytical Methods. Retrieved from [Link]

• IJCRT.org. (n.d.). Synthesis of Azo Compounds via Cu Nanoparticles Catalyzed Oxidative Coupling of Anilines. Retrieved from [Link]

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Reference Data & Comparative Studies

Benchmarking Commercial Suppliers of 4-Chloro-2-methylaniline Hydrochloride (CAS 3165-93-3) for Analytical Research

Executive Summary 4-Chloro-2-methylaniline hydrochloride (CAS 3165-93-3), also known as 4-chloro-o-toluidine hydrochloride, is a highly regulated organic compound utilized primarily as an analytical reference standard and a synthetic intermediate[1][2]. As a known genotoxic impurity (PGI)[3], a degradation product of azo dyes, and a major metabolite of the pesticide chlordimeform[4], its accurate quantification is critical in toxicological, environmental, and pharmaceutical research. This guide provides an objective benchmarking of commercial suppliers, coupled with self-validating analytical protocols designed to ensure scientific integrity during trace analysis.

Mechanistic Context: Why Purity Matters in Genotoxicity Research

In drug development and environmental monitoring, 4-chloro-2-methylaniline is classified as a probable human carcinogen (IARC Group 2A) known to induce hemangiosarcomas and urothelial toxicity[4][5]. The compound's toxicity is driven by its hepatic metabolism. When chlordimeform or specific azo dyes are ingested, they undergo N-demethylation and hydrolysis to form 4-chloro-2-methylaniline[4]. Subsequent CYP450-mediated N-hydroxylation generates a reactive electrophile that covalently binds to DNA and hemoglobin, causing irreversible genomic damage[4][5].

Because biological and environmental assays often measure this compound at parts-per-billion (ppb) levels[4], utilizing a high-purity hydrochloride salt standard is non-negotiable. Impurities such as isomeric byproducts (e.g., 5-chloro-2-methylaniline) can co-elute during chromatography, leading to false positives in genotoxicity threshold assessments[3].

Metabolic degradation and bioactivation pathway of chlordimeform to genotoxic adducts.

Supplier Benchmarking & Specifications

When sourcing 4-chloro-2-methylaniline hydrochloride, researchers must align the supplier's quality control metrics with their specific application. For trace analytical monitoring, certified reference materials (CRMs) with rigorous HPLC/GC-MS validation are required. For use as a building block in early-stage synthesis, standard high-purity grades are sufficient.

Table 1: Commercial Supplier Comparison

Supplier	Purity Specification	Primary Application	Quality Control / Analytical Validation
Sigma-Aldrich (MilliporeSigma)	98%	Synthetic intermediate / General research	HPLC-UV, NMR. Supplied via AA Blocks.
CymitQuimica	≥95%[6]	Organic synthesis / Dye precursor	Standard purity validation; suitable for bulk intermediate use[6].
Pharmaffiliates	Reference Standard	Pharmaceutical PGI profiling	Comprehensive COA, specifically intended as an analytical reference standard[7].
SynQuest Labs	Building Block	Custom synthesis	GC/MS and NMR verification[8].

Note: Due to the compound's regulatory status (e.g., restricted use in Australia and the EU)[9], suppliers may require end-user declarations prior to shipment.

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols detail the causality behind each methodological choice for analyzing 4-chloro-2-methylaniline.

Protocol A: HPLC-UV Purity Assessment & Azo Dye Cleavage Analysis

This workflow is optimized for quantifying the compound in urine or consumer product extracts[10].

• Sample Preparation (Alkaline Hydrolysis): Treat the biological sample or azo dye extract with 2M NaOH at 95°C for 1 hour[10].

  • Causality: The high pH neutralizes the hydrochloride salt, converting 4-chloro-2-methylaniline into its uncharged free base form. Simultaneously, the heat and alkalinity cleave biological glucuronide conjugates and azo bonds, ensuring total analyte recovery[10][11].

• Liquid-Liquid Extraction (LLE): Extract the hydrolysate with n-hexane[10].

  • Causality: Hexane is highly non-polar. The uncharged free base partitions efficiently into the organic layer, while polar matrix interferences (salts, proteins) remain trapped in the aqueous phase[10].

• Reconstitution & Mobile Phase Selection: Evaporate the hexane and reconstitute the residue in an aqueous ammonium acetate/acetonitrile mobile phase (e.g., 60:40 v/v)[10].

  • Causality: Because the analyte contains a basic amine group, an unbuffered mobile phase would cause severe peak tailing due to secondary interactions with residual silanols on the stationary phase. The ammonium acetate buffer suppresses these interactions, ensuring sharp, symmetrical peaks[10].

• Chromatographic Separation: Inject onto a reversed-phase C18 column (e.g., Nova-Pak 5 µm) at a flow rate of 0.7 mL/min, monitoring UV absorbance at 254 nm or 240 nm[10][12].

Protocol B: Trace Analysis via GC-ECD for Environmental Monitoring

For environmental soil or agricultural residue testing, Gas Chromatography with Electron Capture Detection (GC-ECD) offers superior sensitivity[13][14].

• Extraction and Derivatization: Following alkaline extraction, the free base can be analyzed directly or derivatized (e.g., using heptafluorobutyric anhydride) to increase volatility.

• GC-ECD Analysis: Inject the sample into a GC equipped with a non-polar capillary column (e.g., HP-5).

  • Causality: Why use ECD instead of standard Flame Ionization Detection (FID)? The chlorine atom on the aromatic ring of 4-chloro-2-methylaniline possesses a high electron affinity. As the molecule passes through the ECD, it captures electrons from the detector's radioactive source (usually ^63^Ni), causing a drop in the background current. This provides exceptional, selective sensitivity for halogenated compounds, achieving Limits of Detection (LOD) below 0.05 ppm[11][13].

Self-validating analytical workflow for trace detection of 4-chloro-2-methylaniline.

Conclusion

Selecting the appropriate commercial supplier for 4-chloro-2-methylaniline hydrochloride depends heavily on the intended application. For genotoxic impurity profiling and metabolic tracking of legacy pesticides like chlordimeform, researchers should prioritize reference-grade standards from suppliers like Pharmaffiliates[7]. For general synthesis, high-purity grades from Sigma-Aldrich or CymitQuimica[6] are highly reliable. Regardless of the source, employing robust, mechanistically sound analytical protocols—such as buffered HPLC-UV or GC-ECD—is paramount to ensuring data integrity and mitigating matrix effects.

References

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comparing extraction methods for 4-chloro-2-methylaniline hydrochloride from biological matrices

An Application Scientist's Guide to Extraction Methods for 4-Chloro-2-methylaniline Hydrochloride from Biological Matrices

For researchers and professionals in toxicology, pharmacology, and drug development, the accurate quantification of xenobiotics in biological matrices is a cornerstone of safety and efficacy assessment. 4-Chloro-2-methylaniline, a substituted aniline, is a compound of interest due to its use in manufacturing dyes and pesticides and its potential as a metabolite of certain pharmaceutical compounds.[1] Its hydrochloride salt form ensures solubility but presents a challenge for extraction from complex biological samples like plasma, blood, or urine, which are rife with interfering substances such as proteins, lipids, and salts.[2]

The choice of extraction method is a critical decision that directly impacts data quality, throughput, and resource allocation. This guide provides an in-depth comparison of three prevalent extraction techniques: Liquid-Liquid Extraction (LLE), Solid-Phase Extraction (SPE), and QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe). We will explore the fundamental principles of each method, present comparative performance data, and provide detailed, field-tested protocols to guide your experimental design.

The Analytical Challenge: Matrix Effects

Before comparing methods, it is crucial to understand the primary obstacle in bioanalysis: the matrix effect. Endogenous components in biological samples can co-extract with the analyte of interest and interfere with its ionization in the mass spectrometer source, leading to either signal suppression or enhancement.[2][3] This phenomenon can severely compromise the accuracy, precision, and sensitivity of an assay.[2] An effective extraction protocol must not only isolate the analyte but also minimize these matrix effects by efficiently removing interfering components.

Comparative Analysis of Extraction Methodologies

The selection of an optimal extraction technique is a balance of competing priorities: recovery, purity, speed, cost, and automation capability.

Liquid-Liquid Extraction (LLE)

LLE is a classical technique based on the differential solubility of an analyte between two immiscible liquid phases, typically an aqueous sample and an organic solvent.[4] For an amine like 4-chloro-2-methylaniline, the pH of the aqueous matrix is a critical parameter. To ensure the analyte is in its neutral, non-ionized form (Ar-NH₂), the pH of the sample is adjusted to be at least two units above its pKa. This maximizes its partitioning into the nonpolar organic solvent.[5]

• Expertise & Experience: While seemingly simple, LLE is an art. The choice of organic solvent (e.g., methyl tert-butyl ether, ethyl acetate) is crucial; it must efficiently extract the analyte while minimizing the co-extraction of interfering compounds.[4][6] The primary drawbacks are the potential for emulsion formation, which complicates phase separation, and the significant consumption of organic solvents, making it less environmentally friendly.[4][7] Furthermore, the manual nature of the process makes it labor-intensive and a bottleneck in high-throughput environments.[8]

Solid-Phase Extraction (SPE)

SPE is a chromatographic technique that separates components of a mixture based on their physical and chemical properties as they partition between a solid stationary phase (the sorbent) and a liquid mobile phase (the sample and subsequent solvents).[5] For 4-chloro-2-methylaniline, a nonpolar compound, a reversed-phase sorbent like C18 (octadecylsilane bonded to silica) is a common choice.[9]

• Expertise & Experience: The power of SPE lies in its selectivity and the cleanliness of the resulting extract.[5] The process involves four distinct steps:

  • Conditioning: The sorbent is wetted with an organic solvent (e.g., methanol) to activate the bonded functional groups.[10]

  • Equilibration: The sorbent is flushed with a solution similar to the sample matrix (e.g., water or buffer) to prepare it for sample loading.[10]

  • Loading: The pre-treated sample is passed through the sorbent, where the analyte is retained by hydrophobic interactions.

  • Washing: The sorbent is washed with a weak solvent to remove hydrophilic interferences while the analyte remains bound.

  • Elution: A strong organic solvent is used to disrupt the analyte-sorbent interaction and elute the purified analyte.[11]

  This structured approach yields significantly cleaner extracts than LLE, reducing matrix effects and improving analytical reproducibility.[11] SPE is also highly amenable to automation in 96-well plate formats, drastically increasing throughput.[10] The primary trade-off is the higher cost per sample due to the disposable cartridges.

QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe)

Originally developed for pesticide analysis in food, the QuEChERS method has been widely adapted for drug analysis in biological matrices.[2][12] It is a two-stage process:

• Extraction/Partitioning: The sample (e.g., blood, plasma) is first homogenized with an organic solvent, typically acetonitrile. A mixture of salts (commonly magnesium sulfate and sodium acetate or citrate) is then added. This induces a phase separation, partitioning the analyte into the acetonitrile layer while proteins and other interferences precipitate.[13][14]

• Dispersive SPE (d-SPE) Cleanup: An aliquot of the acetonitrile supernatant is transferred to a tube containing a small amount of sorbent(s) and magnesium sulfate. The mixture is vortexed and centrifuged. The sorbent removes specific interferences from the extract. For example, Primary Secondary Amine (PSA) removes organic acids, while C18 removes nonpolar interferences like lipids.[15]

• Expertise & Experience: QuEChERS combines the simplicity of LLE with the cleanup power of SPE, offering a balanced, high-throughput solution.[13] It is exceptionally effective at removing proteins and lipids from blood and plasma samples.[16] The main advantage is speed; a batch of samples can be processed much faster than with traditional LLE or SPE.[2] While generally robust, method development may be required to optimize the salt and d-SPE sorbent combination for a specific analyte to maximize recovery and minimize matrix effects.[17]

Quantitative Data Summary

The following table summarizes performance characteristics for the extraction of chloroanilines from biological matrices, using data from analogous compounds where specific data for 4-chloro-2-methylaniline hydrochloride is unavailable. This provides a comparative baseline for method selection.

Parameter	Liquid-Liquid Extraction (LLE)	Solid-Phase Extraction (SPE)	QuEChERS Method
Matrix	Urine, Plasma	Urine, Plasma	Blood, Plasma, Chives, Rice
Analytical Technique	LC-MS/MS, GC-MS	LC-MS/MS	LC-MS/MS, GC-MS
Recovery (%)	75 - 114% (for 4-chloroaniline)[6]	85 - 100% (general)[9][18]	78 - 98% (for 3,5-dichloroaniline)[15]
Precision (%RSD)	< 15.9% (inter-day)[6]	~5%[18]	1.4 - 11.9%[15]
Limit of Quant. (LOQ)	~0.1 - 1.0 ng/mL[6]	~1 µg/L (for a related compound)[19]	~3.0 µg/kg (in food matrix)[15]
Throughput	Low	High (with automation)	Very High
Cost per Sample	Low	High	Medium
Solvent Consumption	High	Medium	Low
Key Advantage	Inexpensive, simple setup[4]	Cleanest extracts, high selectivity[5]	Fast, high throughput, effective cleanup[2][13]
Key Disadvantage	Emulsion formation, labor-intensive[7]	Higher cost, method development[20]	Matrix effects can persist[16]

Experimental Protocols & Workflows

The following protocols provide detailed, step-by-step methodologies for each extraction technique, designed for the analysis of 4-chloro-2-methylaniline from human plasma.

Protocol 1: Liquid-Liquid Extraction (LLE)

This protocol is adapted from methodologies for extracting aromatic amines from biological fluids.[6]

Methodology:

• Sample Preparation: Pipette 1.0 mL of human plasma into a 15 mL polypropylene centrifuge tube.

• pH Adjustment: Add 100 µL of 2 M Sodium Hydroxide (NaOH) to the plasma to basify the sample (pH > 11). Vortex for 10 seconds. This step ensures the aniline is in its neutral form.

• Extraction: Add 5 mL of methyl tert-butyl ether (MTBE). Cap the tube and vortex vigorously for 2 minutes.

• Phase Separation: Centrifuge at 4000 x g for 10 minutes to separate the aqueous and organic layers.

• Collection: Carefully transfer the upper organic layer (MTBE) to a clean glass tube.

• Evaporation: Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 200 µL of mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid). Vortex for 30 seconds.

• Analysis: Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

Caption: Liquid-Liquid Extraction (LLE) Workflow.

Protocol 2: Solid-Phase Extraction (SPE)

This protocol utilizes a C18 reversed-phase cartridge, a standard choice for nonpolar analytes.[18][21]

Methodology:

• Sample Pre-treatment: To 1.0 mL of human plasma, add 1.0 mL of 4% phosphoric acid. Vortex and centrifuge at 4000 x g for 10 minutes to precipitate proteins. Use the supernatant for loading.

• Cartridge Conditioning: Pass 3 mL of methanol through a C18 SPE cartridge (e.g., 200 mg, 3 mL).

• Cartridge Equilibration: Pass 3 mL of deionized water through the cartridge. Do not allow the sorbent bed to go dry.

• Sample Loading: Load the pre-treated plasma supernatant onto the cartridge at a slow, steady flow rate (~1 mL/min).

• Washing: Pass 3 mL of 5% methanol in water through the cartridge to wash away polar interferences.

• Elution: Elute the analyte with 3 mL of methanol into a clean collection tube.

• Evaporation & Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute in 200 µL of mobile phase.

• Analysis: Transfer to an autosampler vial for LC-MS/MS analysis.

Caption: Solid-Phase Extraction (SPE) Workflow.

Protocol 3: QuEChERS

This protocol is a modification of standard QuEChERS methods, adapted for a blood plasma matrix.[15][16]

Methodology:

• Sample Preparation: Place 1.0 mL of human plasma into a 15 mL centrifuge tube. Add 2 mL of acetonitrile.

• Extraction (Salting Out): Add a pre-packaged salt mixture (e.g., 400 mg MgSO₄, 100 mg NaCl, 100 mg Sodium Citrate). Cap tightly and vortex vigorously for 1 minute.

• Phase Separation: Centrifuge at 4000 x g for 5 minutes.

• Cleanup (Dispersive SPE): Transfer 1 mL of the upper acetonitrile layer to a 2 mL microcentrifuge tube containing 150 mg MgSO₄ and 50 mg of PSA sorbent.

• Vortex & Centrifuge: Vortex for 30 seconds, then centrifuge at 10,000 x g for 2 minutes.

• Final Extract: Take the supernatant and transfer it to an autosampler vial.

• Analysis: Inject directly or after slight dilution with mobile phase for LC-MS/MS analysis.

Caption: QuEChERS Extraction and Cleanup Workflow.

Conclusion and Recommendations

Choosing the right extraction method for 4-chloro-2-methylaniline hydrochloride requires a careful evaluation of your laboratory's specific needs.

• Liquid-Liquid Extraction (LLE) remains a viable option for labs with limited throughput needs and budget constraints, where the cost of consumables is a primary concern. However, be prepared for a more labor-intensive process with potential challenges like emulsion formation.

• Solid-Phase Extraction (SPE) is the gold standard for achieving the cleanest extracts and lowest matrix effects, which is critical for developing highly sensitive and robust bioanalytical methods. It is the recommended choice when accuracy and reproducibility are paramount, and its amenability to automation makes it ideal for regulated environments and high-throughput screening.

• QuEChERS offers a compelling middle ground, providing a rapid, cost-effective, and high-throughput alternative that delivers significantly cleaner samples than LLE.[16] It is an excellent choice for research and screening environments where speed and efficiency are the main drivers.

Ultimately, the self-validating system of any protocol is its performance. It is imperative to validate your chosen method by assessing recovery, precision, accuracy, and matrix effects to ensure the data generated is reliable and fit for purpose.

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A Comparative Toxicological Assessment of 4-Chloro-2-Methylaniline Hydrochloride and Related Toluidines

An In-depth Guide for Researchers and Drug Development Professionals

Abstract

Aromatic amines, including toluidine isomers and their halogenated derivatives, are a class of chemicals with significant industrial applications but also notable toxicological concerns. This guide provides a comparative analysis of the toxicity of 4-chloro-2-methylaniline hydrochloride (also known as p-chloro-o-toluidine hydrochloride) and the three primary toluidine isomers: ortho-toluidine (o-toluidine), meta-toluidine (m-toluidine), and para-toluidine (p-toluidine). We will examine key toxicological endpoints, including acute toxicity, carcinogenicity, and hematotoxicity, supported by experimental data and standardized protocols. This document is intended to serve as a critical resource for researchers and professionals in drug development and chemical safety assessment, enabling informed decisions based on a clear understanding of the structure-activity relationships that govern the toxicity of these compounds.

Introduction to Toluidines and 4-Chloro-2-Methylaniline

Toluidines are methylated derivatives of aniline and exist as three isomers—ortho, meta, and para—based on the position of the methyl group relative to the amino group on the benzene ring. 4-Chloro-2-methylaniline is a chlorinated derivative of o-toluidine. These compounds are used as intermediates in the synthesis of a wide range of products, including dyes, pigments, pesticides, and pharmaceuticals.[1][2] However, their structural similarity to known carcinogens like aniline raises significant safety concerns. Occupational exposure has been linked to an increased risk of bladder cancer, making a detailed understanding of their comparative toxicity essential for risk assessment and the development of safer alternatives.[3][4]

Comparative Acute Toxicity

Acute toxicity, often measured by the median lethal dose (LD50), provides a quantitative measure of the short-term poisoning potential of a substance. The data below, primarily from oral administration in rats, demonstrates significant variability among the toluidine isomers and the chlorinated analogue.

Expertise & Experience: The choice of the oral route in these standardized tests is often most relevant for assessing risks from accidental ingestion in both occupational and environmental settings. The rat is a standard model in toxicology due to its well-characterized physiology and the extensive historical database available for comparison.

Table 1: Comparative Acute Oral and Dermal Toxicity Data

Compound	CAS No.	Oral LD50 (Rat)	Dermal LD50 (Rabbit)
4-Chloro-2-methylaniline HCl	3165-93-3	Data not readily available for HCl salt; parent compound is carcinogenic[5]	Data not available
o-Toluidine	95-53-4	670 mg/kg[6][7]	3235 mg/kg[6]
m-Toluidine	108-44-1	450 mg/kg[8]	3250 mg/kg[9]
p-Toluidine	106-49-0	336 - 794 mg/kg[10][11][12]	890 mg/kg[11][12]
p-Toluidine HCl	540-23-8	1285 mg/kg[12]	Data not available

From this data, m-toluidine appears to be the most acutely toxic via the oral route in rats, while p-toluidine exhibits a wider range of reported LD50 values. The hydrochloride salt of p-toluidine is notably less acutely toxic than its parent compound, which may be related to differences in absorption kinetics.[12]

Mechanisms of Chronic Toxicity and Carcinogenicity

The primary long-term health concerns associated with these compounds are carcinogenicity, particularly bladder cancer, and hematotoxicity, specifically methemoglobinemia. These effects are intrinsically linked to their metabolic activation.

Genotoxicity and Mutagenicity

A critical step in chemical carcinogenesis is the induction of mutations in DNA. The Ames test, a bacterial reverse mutation assay, is a widely used and validated method for screening the mutagenic potential of chemicals.[13]

Trustworthiness: The Ames test is a self-validating system. It includes both negative controls (a solvent like dH2O) and positive controls (known mutagens) to ensure the bacterial strains are responding appropriately and that the results are valid.[14] The inclusion of a liver extract (S9 fraction) is crucial because many aromatic amines are not directly mutagenic but are converted into mutagenic metabolites by cytochrome P450 enzymes in the liver.[14][15]

Protocol 1: Standard Ames Test (Plate Incorporation Method)

• Preparation: Salmonella typhimurium strains (e.g., TA98, TA100), which are histidine-dependent (his-), are grown overnight in a nutrient broth.[14]

• Metabolic Activation: The test compound is mixed with the bacterial culture, either with or without a liver S9 fraction for metabolic activation.

• Exposure: This mixture is added to a top agar solution containing a trace amount of histidine (to allow for a few initial cell divisions, which are necessary for mutations to be expressed) and biotin.

• Plating: The complete mixture is poured onto a minimal glucose agar plate, which lacks histidine.[14]

• Incubation: Plates are incubated at 37°C for 48-72 hours.

• Analysis: The number of revertant colonies (bacteria that have mutated back to a state where they can produce their own histidine) is counted. A significant, dose-dependent increase in revertant colonies compared to the negative control indicates a mutagenic effect.

Caption: Workflow for the Ames bacterial reverse mutation assay.

Carcinogenicity

There is substantial evidence linking several of these compounds to cancer. o-Toluidine is classified as a known human carcinogen (Group 1) by the International Agency for Research on Cancer (IARC), primarily causing urinary bladder cancer.[4][6] 4-Chloro-2-methylaniline and its hydrochloride salt are reasonably anticipated to be human carcinogens based on animal studies showing an increased incidence of hemangiosarcomas in mice.[5][16]

Authoritative Grounding: The carcinogenicity of these compounds is driven by their metabolism. The initial N-hydroxylation by cytochrome P450 enzymes in the liver is a critical activation step.[7] The resulting N-hydroxyarylamine can then be transported to the bladder, where under acidic urine conditions, it can form a reactive nitrenium ion that binds to DNA, leading to mutations and initiating cancer.[7]

Caption: Metabolic activation pathway of toluidines leading to bladder cancer.

Table 2: Carcinogenicity Classifications

Compound	IARC Classification	NTP Classification	Primary Target Organ(s) in Animals
4-Chloro-2-methylaniline	Group 2B (Possibly carcinogenic)[17]	Reasonably Anticipated to be a Human Carcinogen[16]	Spleen, Adipose Tissue (Hemangiosarcomas in mice)[5]
o-Toluidine	Group 1 (Carcinogenic to humans)[4][6]	Known to be a Human Carcinogen[18]	Urinary Bladder, Liver, Spleen[2][19]
m-Toluidine	Not classifiable (Group 3)[20]	Not listed[8]	Data insufficient
p-Toluidine	Not classifiable (Group 3)[21]	Not listed[12]	Liver (Hepatomas in male mice)[12]

Hematotoxicity: Methemoglobinemia

A common acute effect of exposure to aromatic amines is methemoglobinemia.[2] This condition occurs when the iron in hemoglobin is oxidized from the ferrous (Fe2+) to the ferric (Fe3+) state, rendering it unable to transport oxygen.[22] This leads to functional anemia and cyanosis (a bluish discoloration of the skin).[22][23] The mechanism involves the same N-hydroxylated metabolites that are implicated in carcinogenicity, which can enter red blood cells and initiate a futile redox cycle that oxidizes hemoglobin. High levels of methemoglobin can be life-threatening.[22]

Conclusion and Future Directions

This comparative guide demonstrates clear differences in the toxicological profiles of 4-chloro-2-methylaniline and its related toluidine isomers.

• Carcinogenicity: o-Toluidine and 4-chloro-2-methylaniline pose the most significant cancer risks, with o-toluidine being a confirmed human bladder carcinogen.[4][18] The evidence for p-toluidine is limited to liver tumors in mice, while data for m-toluidine is insufficient for classification.[8][12]

• Acute Toxicity: m-Toluidine exhibits the highest acute oral toxicity in rats, making it a greater concern for short-term, high-level exposures.[8]

• Mechanism: The toxicity of these compounds is fundamentally linked to their metabolic activation, a process that produces reactive metabolites responsible for both genotoxicity and hematotoxicity.

For researchers and drug development professionals, this information is crucial. When considering these molecules as building blocks or intermediates, o-toluidine and 4-chloro-2-methylaniline should be handled with the most stringent safety protocols due to their carcinogenic potential. Safer alternatives should be prioritized whenever possible. Future research should focus on quantitative structure-activity relationship (QSAR) models to better predict the toxicity of other substituted anilines and on developing non-genotoxic analogues for industrial applications.

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comparing spectroscopic signatures of 4-chloro-2-methylaniline hydrochloride isomers

Title : Spectroscopic Signatures of 4-Chloro-2-methylaniline Hydrochloride and Its Positional Isomers: A Comparative Guide

Introduction 4-Chloro-2-methylaniline hydrochloride (also known as 4-chloro-o-toluidine hydrochloride) is a critical intermediate in the synthesis of azo dyes, agricultural chemicals, and pharmaceutical compounds[1]. Due to its classification as a hazardous substance and potential carcinogen, rigorous analytical differentiation from its positional isomers—such as 5-chloro-2-methylaniline hydrochloride and 4-chloro-3-methylaniline hydrochloride—is essential for regulatory compliance and quality control[2]. Because these isomers share identical molecular weights and similar physical properties, mass spectrometry alone is insufficient for definitive identification. Instead, a multiplexed spectroscopic approach utilizing Nuclear Magnetic Resonance (NMR) and Fourier Transform Infrared (FT-IR) spectroscopy is required to map the exact regiochemistry[3].

This guide provides a comprehensive, self-validating framework for distinguishing these isomers based on their unique electronic environments and coupling patterns.

Causality in Spectroscopic Signatures

As an application scientist, it is crucial to understand the causality behind the spectra rather than simply matching peaks. The differentiation of these isomers hinges on the interplay of three substituents on the benzene ring:

• The Ammonium Group ( −NH3+​ ) : Converting the free aniline base to the hydrochloride salt transforms the strongly electron-donating −NH2​ group into a strongly electron-withdrawing −NH3+​ group. This eliminates the resonance donation of the nitrogen lone pair, drastically deshielding the ortho and para protons and shifting their 1H NMR signals downfield.

• The Chloro Group ( −Cl ) : Acts as an inductive electron-withdrawing group but a weak resonance donor. Its primary utility in NMR is its predictable effect on adjacent proton coupling[4].

• The Methyl Group ( −CH3​ ) : Acts as a weak electron donor via hyperconjugation, slightly shielding adjacent protons.

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, every analytical run must include internal checks to validate sample integrity.

Protocol A: 1H and 13C NMR Spectroscopy

• Sample Preparation : Dissolve 10–15 mg of the hydrochloride salt in 0.6 mL of Deuterated Dimethyl Sulfoxide (DMSO- d6​ ).

  • Causality: Hydrochloride salts are highly polar and poorly soluble in standard CDCl3​ . DMSO- d6​ ensures complete dissolution and slows the exchange rate of the −NH3+​ protons, allowing them to be observed.

• Acquisition : Acquire spectra at 400 MHz or higher. Use a standard 1D proton pulse sequence with a relaxation delay ( D1​ ) of ≥2.0 seconds to ensure quantitative integration.

• Self-Validation Check : Integrate the broad −NH3+​ signal (typically appearing between 10.0–10.5 ppm). It must integrate to exactly 3.0 relative to the methyl group singlet (~2.3 ppm, integrating to 3.0). If the broad peak integrates to < 3.0, the sample contains unprotonated free base, which will skew the aromatic chemical shifts and invalidate the comparison[5].

Protocol B: FT-IR Spectroscopy

• Sample Preparation : Prepare a solid-state KBr pellet (1 mg sample ground with 100 mg anhydrous KBr) to minimize moisture interference.

• Acquisition : Scan from 4000 to 400 cm −1 at a resolution of 4 cm −1 .

• Self-Validation Check : Confirm the absence of the sharp, characteristic primary amine N-H stretching doublet (typically seen at ~3300 and ~3400 cm −1 in the free base). The successful formation of the hydrochloride salt is validated by a broad, intense "ammonium band" spanning 2800–3000 cm −1 [6].

Multiplexed spectroscopic workflow for characterizing aniline hydrochloride isomers.

Comparative Spectroscopic Data

The following tables summarize the quantitative diagnostic signatures used to differentiate the three primary isomers[7][8].

Table 1: Diagnostic 1H NMR Signatures (in DMSO- d6​ ) Note: While exact chemical shifts ( δ ) are concentration-dependent, the multiplicity (splitting pattern) of the aromatic protons serves as an absolute diagnostic tool.

Isomer (HCl Salt)	Methyl ( −CH3​ )	Most Deshielded Aromatic Proton (Ortho to −NH3+​ )	Other Aromatic Protons
4-Chloro-2-methylaniline	~2.3 ppm (s, 3H)	H6: ~7.5 ppm (d, J ≈ 8.5 Hz)	H5: ~7.3 ppm (dd), H3: ~7.4 ppm (d, J ≈ 2.5 Hz)
5-Chloro-2-methylaniline	~2.3 ppm (s, 3H)	H6: ~7.6 ppm (d, J ≈ 2.5 Hz)	H4: ~7.3 ppm (dd), H3: ~7.4 ppm (d, J ≈ 8.5 Hz)
4-Chloro-3-methylaniline	~2.3 ppm (s, 3H)	H6: ~7.3 ppm (dd, J ≈ 8.5, 2.5 Hz)	H5: ~7.6 ppm (d, J ≈ 8.5 Hz), H2: ~7.5 ppm (d, J ≈ 2.5 Hz)

Table 2: Key FT-IR Absorption Bands While FT-IR is less definitive than NMR for positional isomerism, the aromatic C-H out-of-plane bending vibrations (800–900 cm −1 ) provide supporting evidence for the specific 1,2,4-trisubstitution pattern[3].

Functional Group / Mode	4-Chloro-2-methylaniline HCl	5-Chloro-2-methylaniline HCl	4-Chloro-3-methylaniline HCl
−NH3+​ Stretch	2800–3000 cm −1 (Broad)	2800–3000 cm −1 (Broad)	2800–3000 cm −1 (Broad)
C-Cl Stretch	~830 cm −1	~825 cm −1	~835 cm −1
Ar C-H Bending (Out-of-plane)	~810, 870 cm −1	~805, 865 cm −1	~815, 880 cm −1

Logical Differentiation: The NMR Decision Tree

To objectively identify an unknown isomer from this group, focus exclusively on the most deshielded aromatic proton . Because the −NH3+​ group is the strongest electron-withdrawing group on the ring, the proton located ortho to it will appear furthest downfield (highest ppm).

By examining the multiplicity (splitting) of this single peak, you can definitively identify the isomer without requiring complex 2D NMR experiments:

• If the most downfield peak is a standard doublet (d) , it has one ortho neighbor. This corresponds to 4-chloro-2-methylaniline , where H6 is ortho to H5.

• If the peak is a narrow doublet (d) , it has only a meta neighbor. This corresponds to 5-chloro-2-methylaniline , where H6 is meta to H4.

• If the peak is a doublet of doublets (dd) , it has both ortho and meta neighbors. This corresponds to 4-chloro-3-methylaniline , where H6 is ortho to H5 and meta to H2.

1H NMR decision tree for differentiating isomers based on the most deshielded proton.

Mass Spectrometry (MS) Considerations

While Gas Chromatography-Mass Spectrometry (GC-MS) is highly sensitive, it is of limited use for differentiating these specific isomers. All three isomers will exhibit an identical molecular ion peak ( M+ ) for the free base at m/z 141, with a characteristic M+2 isotope peak at m/z 143 (due to the 37Cl isotope, ~3:1 ratio). The primary fragmentation pathway for all isomers involves the loss of the chloro radical to yield a stable fragment at m/z 106[7]. Therefore, MS should be used strictly to confirm the molecular weight and elemental composition, while NMR remains the gold standard for regiochemical assignment.

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Safety & Regulatory Compliance

4-Chloro-2-methylaniline hydrochloride proper disposal procedures

An authoritative guide for researchers, scientists, and drug development professionals on the safe handling, segregation, and disposal of 4-Chloro-2-methylaniline hydrochloride.

Toxicological Profile and Regulatory Grounding

4-Chloro-2-methylaniline hydrochloride (also known as 4-chloro-o-toluidine hydrochloride) is a highly regulated aromatic amine derivative historically utilized in dye synthesis and as a pesticide intermediate. In a laboratory setting, its disposal must be managed with absolute precision due to its severe toxicological profile.

Mechanisms of Toxicity: The primary hazard of this compound is its potent carcinogenicity and its ability to induce methemoglobinemia[1]. In biological systems, the compound undergoes N-hydroxylation mediated by hepatic cytochrome P450 enzymes. These reactive intermediates covalently bind to macromolecules (DNA, RNA, and proteins), leading to heritable genetic damage and tumor formation[2]. Long-term dietary administration in murine models has definitively linked the compound to the development of hemangiosarcomas[3]. Furthermore, epidemiological studies of chemical workers have demonstrated a significant association between occupational exposure to 4-chloro-o-toluidine and an increased incidence of urinary bladder cancer[3].

Regulatory Classification: Due to its profound toxicity, the United States Environmental Protection Agency (EPA) classifies discarded, unused formulations of 4-chloro-2-methylaniline hydrochloride as a U049 Hazardous Waste under the Resource Conservation and Recovery Act (RCRA)[4]. This designation mandates strict adherence to federal and state hazardous waste management protocols.

Table 1: Hazard and Regulatory Summary

Parameter	Classification / Data
Chemical Name	4-Chloro-2-methylaniline hydrochloride
CAS Registry Number	3165-93-3
EPA Hazardous Waste Code	U049 (Toxic Waste)[4]
Primary Health Hazards	Carcinogen (IARC Group 2A), Methemoglobinemia inducer[1][3]
Chemical Incompatibilities	Strong oxidizing agents, acids, acid chlorides, anhydrides[1]
Approved Disposal Method	High-temperature incineration with exhaust scrubbing[5]

Operational Workflow: Laboratory Waste Segregation

To prevent cross-contamination and dangerous exothermic reactions, U049 waste must be systematically segregated at the point of generation. Aromatic amines are chemical bases; mixing them indiscriminately with strong acids, isocyanates, or peroxides can lead to violent exothermic reactions[1].

Step-by-Step Waste Accumulation Protocol

• Primary Containment: Collect all solid waste (e.g., spent powders, contaminated filter paper, disposable spatulas) in a chemically compatible, sealable container (e.g., high-density polyethylene (HDPE) or glass).

• Aqueous/Solvent Segregation: Do not mix aqueous solutions of 4-chloro-2-methylaniline hydrochloride with halogenated solvent waste. Collect liquid waste in a dedicated, clearly labeled carboy.

• Secondary Containment: Place all primary waste containers inside a secondary containment tray (e.g., Nalgene/polypropylene tub) to capture any potential leaks or catastrophic container failures.

• Regulatory Labeling: Affix a hazardous waste tag immediately upon adding the first drop or grain of waste. The label must explicitly state "Hazardous Waste," list the chemical name ("4-Chloro-2-methylaniline hydrochloride"), and include the EPA Waste Code "U049"[4].

• Satellite Accumulation: Store the waste in a designated Satellite Accumulation Area (SAA) within the laboratory. Ensure the container remains tightly closed at all times except when actively adding waste.

Workflow for the segregation, accumulation, and disposal of U049 hazardous waste.

Disposal Pathways and Chemical Treatment Considerations

Institutional Disposal via Incineration (Preferred)

The universally recognized and legally compliant method for disposing of 4-chloro-2-methylaniline hydrochloride is transfer to an Environmental Health and Safety (EHS) department for ultimate destruction via high-temperature incineration [5].

Causality of Incineration Parameters: Because this compound contains both nitrogen and chlorine, its thermal decomposition generates highly toxic and corrosive combustion gases, including nitrogen oxides (NOx), hydrogen chloride (HCl), and potentially phosgene or dioxins under suboptimal combustion conditions[5]. Therefore, the waste must be processed by a licensed commercial incinerator equipped with alkaline gas scrubbers and afterburners to neutralize these effluents before atmospheric release.

In-Lab Chemical Degradation (Context & Limitations)

While the literature contains procedures for the laboratory-scale destruction of surplus aromatic amines—most notably via oxidation using acidified potassium permanganate[6]—this practice is strongly discouraged for U049 wastes in standard research settings.

The Scientific Rationale: The EPFL/NRC procedure involves dissolving the amine in 1.7 N sulfuric acid and oxidizing it with 0.2 M potassium permanganate over 8 hours[6]. However, executing this reaction with a known human carcinogen introduces unnecessary handling risks, potential exposure to aerosolized particulates, and the risk of generating mutagenic oxidation byproducts if the reaction does not reach completion. Modern EHS best practices dictate that the material should be packaged "as is" and manifested for professional incineration rather than treated on the benchtop.

Spill Response and Decontamination

In the event of a localized spill:

• Evacuate and Isolate: Immediately clear personnel from the immediate area and ensure the laboratory's HVAC system is functioning to remove airborne dust or vapors.

• PPE Escalation: Responders must don appropriate PPE, including a NIOSH-approved respirator (if powder is aerosolized), chemical-resistant gloves (e.g., nitrile or neoprene, verified against EN 374 standards), and a face shield[1].

• Containment: Do not sweep dry powder, as this creates inhalation hazards. Gently cover the spill with a damp inert absorbent material (e.g., vermiculite or sand)[5].

• Collection: Scoop the absorbed mixture using non-sparking tools into a hazardous waste container.

• Decontamination: Wash the spill area thoroughly with water and a strong detergent, collecting all rinsate as U049 hazardous waste, as it retains the toxicity characteristic of the parent compound[4].

Sources

• 1. echemi.com [echemi.com]
• 2. 4-Chloro-2-toluidine | C7H8ClN | CID 7251 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 4-Chloro-ortho-Toluidine - Some Industrial Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. wku.edu [wku.edu]
• 5. tri-iso.com [tri-iso.com]
• 6. epfl.ch [epfl.ch]

Personal protective equipment for handling 4-Chloro-2-methylaniline hydrochloride

Advanced Laboratory Safety and Operational Guide: Handling 4-Chloro-2-methylaniline Hydrochloride

As a Senior Application Scientist, I cannot overstate the importance of treating 4-Chloro-2-methylaniline hydrochloride (CAS 3165-93-3) with the highest level of operational respect. Also known as p-chloro-o-toluidine hydrochloride, this aromatic amine salt is a critical intermediate in dye synthesis, biological staining, and pharmaceutical development[1]. However, its utility is matched by its severe toxicological profile.

This guide provides a self-validating, mechanistic approach to Personal Protective Equipment (PPE) selection, handling, and disposal. By understanding the causality behind these safety measures, researchers can ensure their laboratory operations remain both scientifically rigorous and uncompromisingly safe.

Toxicological Causality: The "Why" Behind the PPE

To design an effective safety protocol, we must first understand the molecular hazards. 4-Chloro-2-methylaniline hydrochloride is not a generic irritant; it is a systemic toxicant and a recognized Category 1B Carcinogen[2].

• Dermal and Systemic Toxicity: Aromatic amines are highly lipophilic and rapidly absorbed through the skin. Once in the bloodstream, they oxidize the Fe2+ in hemoglobin to Fe3+, causing methemoglobinemia[3]. This leads to cellular hypoxia, presenting clinically as cyanosis (blueing of the lips and nail beds), dizziness, and potentially fatal respiratory distress.

• Carcinogenicity and Mutagenicity: Long-term exposure is mechanistically linked to hemorrhagic cystitis and bladder cancer[3]. It is also classified as a Category 2 Mutagen, meaning it is suspected of causing irreversible genetic defects[2].

• Inhalation Hazard: As a crystalline solid, it generates micro-dust particles that are highly toxic if inhaled, directly impacting the deep airways and pulmonary system, potentially causing pulmonary edema[4].

Quantitative Hazard Profile

The following table summarizes the Globally Harmonized System (GHS) classifications, which dictate our logistical and PPE requirements[2][5].

Hazard Class	GHS Category	Hazard Statement (Code)	Operational Implication
Acute Toxicity (Oral/Dermal/Inhalation)	Category 3	Toxic if swallowed/in contact with skin/inhaled (H301, H311, H331)	Mandates absolute barrier protection (no exposed skin) and respiratory filtration.
Carcinogenicity	Category 1B	May cause cancer (H350)	Requires handling in a certified Class II Type B2 Biological Safety Cabinet or dedicated chemical fume hood.
Germ Cell Mutagenicity	Category 2	Suspected of causing genetic defects (H341)	Strict reproductive health warnings for all laboratory personnel.
Aquatic Toxicity	Category 1 (Acute/Chronic)	Very toxic to aquatic life with long-lasting effects (H400, H410)	Absolute prohibition of drain disposal; requires specialized hazardous waste incineration.

Scientifically Grounded PPE Matrix

Because 4-Chloro-2-methylaniline hydrochloride causes systemic toxicity upon dermal absorption, standard latex gloves and basic lab coats are scientifically inadequate. The following PPE matrix is mandatory for any operational handling of the solid or concentrated solutions[1].

PPE Component	Specification	Mechanistic Justification
Hand Protection	Double-gloving: Inner layer Nitrile (min 5 mil), Outer layer Butyl Rubber or heavy-duty Nitrile.	Prevents dermal absorption of the aromatic amine. Double layers protect against micro-tears during mechanical handling.
Respiratory Protection	NIOSH-approved N95/P100 particulate respirator.	Blocks inhalation of crystalline dust (H331 hazard) that causes pulmonary edema and systemic toxicity.
Body Protection	Disposable, impermeable Tyvek® suit or a dedicated, fluid-resistant laboratory coat with knit cuffs.	Prevents accumulation of chemical dust on personal clothing, mitigating chronic exposure and cross-contamination.
Eye/Face Protection	Chemical splash goggles (ANSI Z87.1+). Face shield if handling large volumes of solution.	Protects mucous membranes from dust settling and prevents accidental ocular absorption.

Operational Workflow and Handling Protocol

This step-by-step methodology ensures a self-validating safety loop during experimental execution.

Step 1: Pre-Operational Preparation

• Verify that the chemical fume hood is operational with a face velocity of 80–100 feet per minute (fpm).

• Clear the workspace of all unnecessary equipment to prevent surface contamination.

• Don PPE in the following strict order: Tyvek suit/lab coat, N95/P100 respirator, goggles, inner nitrile gloves, outer butyl/nitrile gloves.

Step 2: Execution and Weighing

• Place an anti-static weighing boat on the analytical balance inside the fume hood. Anti-static materials prevent the highly toxic dust from aerosolizing or clinging to surfaces.

• Use dedicated, non-metallic spatulas (or thoroughly decontaminated metal spatulas) to transfer the hydrochloride salt. DO NOT use forceful movements that generate dust[5].

• Seal the primary container immediately after the required mass is transferred.

Step 3: Post-Operational Decontamination

• Wipe down the balance and surrounding hood surfaces with a wetted paper towel (using water or a mild detergent). Crucial Insight: Do not use organic solvents like ethanol or acetone for the initial wipe, as they can dissolve the compound and drastically increase its dermal permeability.

• Doff the outer gloves inside the hood and dispose of them in a designated hazardous waste bin.

• Wash hands and forearms immediately with copious amounts of soap and water[5].

Spill Response and Disposal Plan

Because of its extreme aquatic toxicity (H410)[2], environmental release must be prevented at all costs.

• Immediate Spill Response: If a spill occurs, do not sweep , as this aerosolizes the carcinogen. Flood the area gently with water to suppress dust, then control the spill with wetted paper towels or an inert absorbent material[6]. Place all contaminated materials into a sealable, compatible plastic container.

• Waste Disposal: 4-Chloro-2-methylaniline hydrochloride must be treated as highly regulated hazardous waste. Label the container clearly with the chemical name, CAS 3165-93-3, and "Toxic/Carcinogenic Waste." Dispose of through a licensed chemical disposal facility (e.g., via high-temperature incineration). It falls under specific EWC codes (e.g., 16 05 08 for the mixture) and must never be discharged into the municipal sewer system[5][6].

Visualizing the Safety Workflow

The following diagram maps the critical path for handling this compound, ensuring that every decision point defaults to a safe state.

Operational workflow for handling 4-Chloro-2-methylaniline hydrochloride, from prep to disposal.

References

• Title: p-Chloro-o-toluidine hydrochloride | C7H9Cl2N | CID 18487 Source: PubChem (National Center for Biotechnology Information) URL: [Link]

• Title: Hazardous Chemical Information System (HCIS) - Details for CAS 3165-93-3 Source: Safe Work Australia URL: [Link]

• Title: Benzenamine, 4-chloro-2-methyl- and its hydrochloride: Human health tier II assessment Source: Australian Industrial Chemicals Introduction Scheme (AICIS) URL: [Link]

• Title: 職場のあんぜんサイト：化学物質：4-クロロ-2-メチルアニリン塩酸塩 (Safety Data Sheet) Source: Ministry of Health, Labour and Welfare (MHLW), Japan URL: [Link]

• Title: Safety Data Sheet - 4-chloro-o-toluidine hydrochloride Source: BioGenex / Kementec URL: [Link]

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• 2. Details [hcis.safeworkaustralia.gov.au]
• 3. Eê‚Ì‚ ‚ñ‚º‚ñƒTƒCƒgF‰»Šw•¨Ž¿F4-ƒNƒƒ-2-ƒƒ`ƒ‹ƒAƒjƒŠƒ“‰–Ž_‰– [anzeninfo.mhlw.go.jp]
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